Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

Core Science & Biosynthesis

Chemical properties of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

An In-Depth Technical Guide to Methyl 6-(phenylethynyl)pyridazine-3-carboxylate: Synthesis, Properties, and Therapeutic Potential

Introduction: A Privileged Scaffold for Modern Drug Discovery

The pyridazine nucleus, a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, represents a "privileged structure" in the field of medicinal chemistry.[1] Its inherent electronic properties and versatile substitution patterns have established it as a critical pharmacophore in the design of novel therapeutics. Compounds incorporating the pyridazine core have demonstrated a vast spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[1][2]

This guide focuses on a specific, highly promising derivative: Methyl 6-(phenylethynyl)pyridazine-3-carboxylate . This molecule uniquely combines the biologically active pyridazine core with a phenylethynyl moiety. The phenylethynyl group is of significant interest, as exemplified by compounds like 2-Methyl-6-(phenylethynyl)pyridine (MPEP), a potent and selective antagonist for the metabotropic glutamate receptor 5 (mGluR5).[3][4][5] The conjugation of these two powerful pharmacophores suggests a strong potential for this molecule as a lead compound in the development of novel agents targeting a range of therapeutic areas, particularly in neuroscience and oncology.

This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It provides a detailed examination of the synthesis, chemical properties, reactivity, and potential applications of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate, grounded in established chemical principles and supported by authoritative references.

PART 1: Synthesis and Purification

The most efficient and logical synthetic route to Methyl 6-(phenylethynyl)pyridazine-3-carboxylate involves a palladium-catalyzed cross-coupling reaction, specifically the Sonogashira coupling.[6][7] This reaction is a cornerstone of modern organic synthesis for its reliability in forming C(sp²)-C(sp) bonds under mild conditions.[8] The synthesis begins with a readily available starting material, Methyl 6-chloropyridazine-3-carboxylate, which can be prepared from ethyl levulinate.[9]

Key Starting Material: Methyl 6-chloropyridazine-3-carboxylate

The precursor, Methyl 6-chloropyridazine-3-carboxylate, is a crucial intermediate. Its synthesis has been reported via a multi-step process starting from inexpensive materials, making it accessible for large-scale preparation.[9] Alternatively, it can be synthesized from 6-chloropyridazine-3-carboxylic acid, which is formed by the oxidation of 3-chloro-6-methylpyridazine.[10]

Core Reaction: Sonogashira Cross-Coupling

The central synthetic step is the coupling of Methyl 6-chloropyridazine-3-carboxylate with phenylacetylene. The Sonogashira reaction typically employs a palladium catalyst, a copper(I) co-catalyst, and an amine base.[7] While traditional methods often require anhydrous and anaerobic conditions, modern protocols have been developed that are more tolerant of air and moisture.[6] Copper-free variations have also been established to prevent the undesired homocoupling of the terminal alkyne (Glaser coupling).[6]

Experimental Protocol: Synthesis via Sonogashira Coupling

This protocol is a representative methodology based on established Sonogashira coupling procedures for heterocyclic systems.[7][11]

Materials:

• Methyl 6-chloropyridazine-3-carboxylate (1.0 eq)

• Phenylacetylene (1.2 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 eq)

• Copper(I) iodide (CuI) (0.06 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

Procedure:

• Setup: To a dry, two-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Methyl 6-chloropyridazine-3-carboxylate (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.06 eq).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times to ensure an anaerobic environment.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent (THF or DMF) to the flask via syringe, followed by the amine base (TEA or DIPEA, 3.0 eq) and phenylacetylene (1.2 eq).

• Reaction: Heat the reaction mixture to 60-70 °C and stir until TLC or LC-MS analysis indicates the complete consumption of the starting material (typically 4-12 hours).

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the catalyst residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous ammonium chloride solution (to remove copper salts) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure Methyl 6-(phenylethynyl)pyridazine-3-carboxylate.

Caption: Potential derivatization pathways for the core molecule.

PART 4: Potential Applications in Drug Discovery

The structural architecture of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate positions it as a compelling candidate for screening in several therapeutic areas.

Neuroscience and CNS Disorders

The most direct hypothesis for its biological activity stems from the structural similarity to MPEP (2-Methyl-6-(phenylethynyl)pyridine) . MPEP is a well-characterized, systemically active, non-competitive antagonist of the mGluR5 receptor, with an IC₅₀ of 36 nM. [4][5]It has demonstrated anxiolytic and antidepressant-like effects in preclinical models. [3]Given that the pyridazine ring can be considered a bioisostere of a pyridine ring, it is highly plausible that the title compound will also exhibit affinity for the mGluR5 receptor. Therefore, it should be prioritized for screening in assays related to:

• Anxiety and Depression [3]* Neuropathic and Inflammatory Pain [12]* Neurodegenerative diseases

• Addiction and substance abuse disorders [3]

Oncology

Pyridazine derivatives are widely recognized for their potent anticancer activities. [2][13]They have been shown to inhibit various targets crucial for tumor growth and survival, such as Vascular Endothelial Growth Factor Receptor (VEGFR), which is critical for angiogenesis. [1]The incorporation of the rigid phenylethynyl group could confer novel binding modes or enhanced potency against various kinase targets or other proteins implicated in cancer. Screening in panels of cancer cell lines and kinase inhibitor assays is strongly recommended.

Anti-inflammatory and Analgesic Applications

A significant number of pyridazinone-containing compounds have been developed as non-steroidal anti-inflammatory drugs (NSAIDs) with analgesic properties and reduced gastrointestinal side effects. [2][13]The mGluR5 antagonism, as suggested by the MPEP analogue, is also a validated mechanism for reducing inflammatory pain. [12]This dual rationale makes Methyl 6-(phenylethynyl)pyridazine-3-carboxylate an attractive candidate for development as a novel anti-inflammatory or analgesic agent.

Conclusion

Methyl 6-(phenylethynyl)pyridazine-3-carboxylate is a molecule of significant synthetic and medicinal interest. It is readily accessible through robust and scalable chemical methods, primarily the Sonogashira cross-coupling. Its structure, combining the privileged pyridazine scaffold with the pharmacologically relevant phenylethynyl group, presents a rich platform for chemical derivatization and exploration. The strong rationale for its potential activity as an mGluR5 antagonist, a kinase inhibitor, or an anti-inflammatory agent makes it a high-priority candidate for inclusion in diverse drug discovery screening programs. This guide provides the foundational knowledge for its synthesis, characterization, and strategic deployment in the quest for next-generation therapeutics.

References

• Youness Boukharsa et al. (2014). Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. J. Chem. Pharm. Res., 6(12):297-310.

• Wikipedia. (2023). 2-Methyl-6-(phenylethynyl)pyridine. Available at: [Link]

• ResearchGate. (2010). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. Chinese Journal of Organic Chemistry, 30(9):1383-1386. Available at: [Link]

• SAR Publication. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. Available at: [Link]

• MDPI. (2024). Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity. Molecules, 29(23), 5209. Available at: [Link]

• Carroll, F. I., et al. (2007). Synthesis and pharmacological evaluation of phenylethynylm[2][3][13]ethyltriazines as analogues of 3-methyl-6-(phenylethynyl)pyridine. Journal of Medicinal Chemistry, 50(14), 3388-91. Available at: [Link]

• Gasparini, F., et al. (1999). 2-Methyl-6-(phenylethynyl)-pyridine (MPEP), a potent, selective and systemically active mGlu5 receptor antagonist. Neuropharmacology, 38(10), 1493-503. Available at: [Link]

• Comins, D. L., et al. (2002). Discovery of a 3-amino-6-phenyl-pyridazine derivative as a new synthetic antineuroinflammatory compound. Journal of Neurochemistry, 80(4), 624-33. Available at: [Link]

• Google Patents. (2011). CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid.

• Wikipedia. (2023). Sonogashira coupling. Available at: [Link]

• Micheli, F. (2000). Methylphenylethynylpyridine (MPEP) Novartis. Current Opinion in Investigational Drugs, 1(3), 355-9. Available at: [Link]

• PubChem. (2026). Mpep. National Center for Biotechnology Information. Available at: [Link]

• MDPI. (2023). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Molecules, 28(2), 652. Available at: [Link]

• Konno, S., et al. (1992). SYNTHESIS OF 6-ALKYLAMINO-3-PYRIDAZINECARBOXYLIC ACID DERIVATIVES FROM METHYL 6-CHLORO-3-PYRIDAZINECARBOXYLATE. HETEROCYCLES, 34(2), 219. Available at: [Link]

• Royal Society of Chemistry. (2016). Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1 (pp. 122-142). Available at: [Link]

• Grokipedia. 2-Methyl-6-(phenylethynyl)pyridine. Available at: [Link]

• MDPI. (2025). A Brand-New Metal Complex Catalyst-Free Approach to the Synthesis of 2,8-Dimethylimidazo[1,2-b]pyridazine-6-Carboxylic Acid—A Key Intermediate in Risdiplam Manufacturing Process. Molecules, 30(14), 3218. Available at: [Link]

• Scirp.org. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Available at: [Link]

• MDPI. (2022). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules, 27(3), 1112. Available at: [Link]

• MDPI. (2025). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Catalysts, 15(12), 1489. Available at: [Link]

• J. Environ. Nanotechnol. (2017). The Spectroscopic Investigation of 3-amino-2-pyrazine carboxylic acid and methyl-3-amino-2-pyrazine carboxylate. Journal of Environmental Nanotechnology, 6(3), 26-37. Available at: [Link]

• MDPI. (2019). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. Molecules, 24(18), 3381. Available at: [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Available at: [Link]

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Molecular Weight and Structural Analysis of Phenylethynyl Pyridazine Derivatives

Executive Summary

Phenylethynyl pyridazine derivatives represent a privileged scaffold at the intersection of advanced materials science and medicinal chemistry. Characterized by a rigid "rod-like" geometry and an electron-deficient heteroaromatic core, these molecules exhibit unique physicochemical properties. In drug discovery, this motif is increasingly relevant for developing kinase inhibitors (specifically Src and VEGFR pathways) due to its ability to traverse narrow hydrophobic pockets. In materials science, the high aspect ratio and polarizability of the phenylethynyl group make these derivatives ideal candidates for liquid crystal mesogens and fluorescent probes.

This guide provides a rigorous technical analysis of the molecular weight (MW) characteristics, synthetic pathways, and structural elucidation of these derivatives, designed for researchers requiring high-fidelity data for experimental validation.

Molecular Architecture & Weight Analysis

The Core Scaffold

The structural core consists of a pyridazine ring (1,2-diazine) linked to a phenyl ring via an ethynyl (

) bridge. This conjugation extends the -electron system, lowering the HOMO-LUMO gap and enhancing planar stacking interactions.

• Pyridazine Ring: Highly electron-deficient due to the electronegativity of the two adjacent nitrogen atoms. This lowers the pKa of adjacent protons and increases susceptibility to nucleophilic attack.

• Ethynyl Linker: Provides a rigid spacer (approx. 4.2 Å) that prevents free rotation, locking the two aromatic systems into a linear or near-linear conformation, essential for

  stacking in crystal lattices.

Molecular Weight Implications in Drug Design

In the context of Fragment-Based Drug Discovery (FBDD), phenylethynyl pyridazine serves as a high-value "linker-scaffold."

Derivative Class	Substituent (R)	Approx MW ( g/mol )	LogP Impact	Application Context
Core Scaffold	-H	~180.2	2.1	Base unit for liquid crystals
Halogenated	-Cl / -F	214 - 230	+0.5 - 1.0	Metabolic stability; Crystal packing
Aminated	/	195 - 250	-0.5	H-bond donor for kinase hinge binding
Alkylated	/	194 - 236	+0.4 - 1.2	Solubility adjustment; Steric bulk

Expert Insight: For CNS-active drug candidates, maintaining MW < 350 g/mol while utilizing the phenylethynyl pyridazine core allows sufficient room for solubilizing appendages without violating Lipinski’s Rule of 5.

Synthetic Methodology: The Sonogashira Protocol

The most robust method for constructing the phenylethynyl pyridazine scaffold is the Sonogashira Cross-Coupling reaction . Unlike the Castro-Stephens coupling, Sonogashira proceeds under mild conditions, preserving the sensitive 1,2-diazine bond.

Mechanistic Workflow

The reaction couples a halopyridazine (typically 3-chloro or 3-bromopyridazine) with phenylacetylene using a Palladium(0) catalyst and a Copper(I) co-catalyst.

Figure 1: Catalytic cycle and workflow for the Sonogashira coupling of pyridazine derivatives.

Critical Experimental Parameters

• Catalyst Choice:

  (3-5 mol%) is preferred over to prevent coordination of the pyridazine nitrogens to the naked metal center.

• Base/Solvent: Triethylamine (TEA) or Diisopropylamine (DIPA) acts as both base and solvent. For solubility issues, use DMF/TEA (5:1).

• Atmosphere: Strict Argon or Nitrogen atmosphere is required. Oxygen promotes homocoupling of the alkyne (Glaser coupling), forming diphenyldiacetylene byproducts.

Structural Characterization Protocols

Nuclear Magnetic Resonance (NMR)

The magnetic anisotropy of the triple bond and the electron-withdrawing nature of the pyridazine ring create distinct chemical shift signatures.

• C NMR (Alkyne Carbons):

  • The acetylenic carbons typically resonate between 85.0 – 96.0 ppm .

  • Differentiation: The carbon attached to the electron-deficient pyridazine ring will be deshielded (downfield, ~92-96 ppm) compared to the carbon attached to the phenyl ring (~85-89 ppm).

• H NMR (Pyridazine Protons):
  • -protons (adjacent to nitrogen) appear as doublets or doublet-of-doublets far downfield (8.9 – 9.3 ppm ).
  • -protons appear between 7.4 – 7.8 ppm .

  • Coupling:

    , .

Mass Spectrometry (MS) Fragmentation

Using ESI (Electrospray Ionization) or APCI (Atmospheric Pressure Chemical Ionization):

• Molecular Ion:

  is usually the base peak due to the basicity of pyridazine nitrogens.

• Diagnostic Fragmentation:

  • Loss of

    (28 Da): A hallmark of pyridazine rings under high collision energy. The ring collapses to form a reactive enyne radical cation.

  • Loss of HCN (27 Da): Secondary fragmentation pathway.

X-Ray Crystallography & Packing

Phenylethynyl pyridazines often crystallize in centrosymmetric space groups (e.g.,

).

• Stacking: The planar nature facilitates offset face-to-face stacking. Typical interplanar distances are 3.6 – 3.8 Å .

• Hydrogen Bonding: If amino or amide substituents are present (e.g., in kinase inhibitors), intermolecular

  bonds form chains, often stabilizing the crystal lattice against thermal degradation.

Case Study: Src Kinase Inhibition Pathway

Phenylethynyl pyridazine derivatives have shown potency in inhibiting Src family kinases, a key target in metastatic breast cancer (e.g., TNBC).[1] The rigid alkyne linker positions the pyridazine nitrogen to interact with the kinase hinge region.

Figure 2: Mechanism of action for phenylethynyl pyridazine derivatives in Src kinase inhibition.

Experimental Protocol: Synthesis of 3-(Phenylethynyl)pyridazine

Objective: Synthesis of 3-(phenylethynyl)pyridazine from 3-chloropyridazine.

• Preparation:

  • Flame-dry a 50 mL Schlenk flask and cool under Argon.

  • Add 3-chloropyridazine (1.0 eq, 5 mmol) and Bis(triphenylphosphine)palladium(II) dichloride (0.05 eq).

  • Add Copper(I) iodide (0.05 eq).

• Reaction:

  • Add anhydrous THF (15 mL) and Triethylamine (5 mL).

  • Degas the mixture by bubbling Argon for 10 minutes.

  • Add Phenylacetylene (1.2 eq) dropwise via syringe.

  • Heat to 60°C and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 1:1).

• Workup:

  • Cool to room temperature.[2] Filter through a celite pad to remove metal catalysts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve residue in DCM, wash with water (

    ) and brine ( ).

• Purification:

  • Purify via flash column chromatography using a gradient of Hexane

    20% EtOAc/Hexane.

  • Yield Expectation: 75–85% as a pale yellow solid.

References

• Crystal Structure Analysis

  • Gao, F. et al. (2019). Crystal structure and Hirshfeld surface analysis of phenylethynyl derivatives. ResearchGate. Link

• Pharmacological Applications (Src Inhibitors)

  • Zhang, C. H. et al. (2015).[1] Design, Synthesis, and SAR Studies of 3-(Phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Derivatives as a New Class of Src Inhibitors. Journal of Medicinal Chemistry. Link

• Synthetic Methodology (Sonogashira)

  • BenchChem. (2025). Synthesis of Novel Pyridazine Derivatives: A Technical Guide. Link

• Structural Data (NMR/MS)

  • Kim, J. et al. (2010). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry. Link

• General Pyridazine Bioactivity

  • Rathish, I. G. et al. (2012). Synthesis and pharmacological evaluation of pyridazine derivatives. International Journal of Chemistry. Link

Sources

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• 2. growingscience.com [growingscience.com]

Electronic Properties of Conjugated Pyridazine-3-Carboxylate Esters

Technical Guide for Research & Development

Executive Summary

This guide analyzes the electronic architecture, synthetic accessibility, and functional applications of conjugated pyridazine-3-carboxylate esters . As a scaffold, the pyridazine-3-carboxylate moiety represents a unique "electron-deficient" core in medicinal chemistry and materials science. Its high electron affinity, driven by the 1,2-diazine ring and reinforced by the

-unsaturated ester, makes it a potent electron acceptor in "push-pull" chromophores and a metabolically distinct bioisostere in drug design.

Fundamental Electronic Architecture

The electronic signature of pyridazine-3-carboxylate esters is defined by the synergy between the heteroaromatic core and the exocyclic ester.

2.1. The Pyridazine Core (1,2-Diazine)

Unlike pyridine or pyrazine, pyridazine contains two adjacent nitrogen atoms.[1] This proximity creates a strong repulsive interaction between the lone pairs (

- repulsion), resulting in:

• High Electron Deficiency: The ring is highly susceptible to nucleophilic attack and reduction.

• Low-Lying LUMO: The Lowest Unoccupied Molecular Orbital (LUMO) is significantly stabilized compared to benzene or pyridine, facilitating electron injection in optoelectronic devices.

• Dipole Moment: A substantial permanent dipole moment is generated, influencing solubility and binding affinity in biological pockets.

2.2. The 3-Carboxylate Effect

Attaching an ester group at the 3-position extends the

-conjugation. The carbonyl group acts as a strong -acceptor ( effect), further lowering the LUMO energy of the pyridazine ring.

• Conjugation Pathway: The C3-C=O bond allows for delocalization of electron density away from the ring, intensifying the electrophilicity at C4 and C5.

• Push-Pull Systems: When an electron-donating group (EDG) is introduced at the C6 position (e.g., aryl, amino), a strong Intramolecular Charge Transfer (ICT) state is formed. The pyridazine-3-ester acts as the "pull" (acceptor) component, and the C6-substituent acts as the "push" (donor).

Synthesis Pathways

Accessing these scaffolds requires strategies that tolerate the electron-deficient nature of the ring. Two primary pathways dominate the literature: Inverse Electron Demand Diels-Alder (IEDDA) and Three-Component Condensation .

3.1. Pathway A: Inverse Electron Demand Diels-Alder (IEDDA)

This is the most versatile method for constructing highly substituted pyridazines. It involves the reaction of an electron-poor 1,2,4,5-tetrazine with an electron-rich dienophile (e.g., enol ether, enamine).

• Mechanism:

  cycloaddition followed by retro-Diels-Alder extrusion of and oxidation/elimination.

• Utility: Allows precise placement of the carboxylate (from the tetrazine or dienophile) and sensitive functional groups.

3.2. Pathway B: 1,3-Dicarbonyl Condensation (Paal-Knorr Type)

A classical approach utilizing 1,4-dicarbonyl equivalents (or

-keto esters) reacted with hydrazine.

• Mechanism: Double condensation of hydrazine with a 1,4-dicarbonyl system.

• Utility: Scalable for simple 6-aryl-pyridazine-3-carboxylates but less flexible for complex substitution patterns.

Visualization: Synthetic Workflows

Caption: Dual synthetic pathways for accessing pyridazine-3-carboxylate esters. Top: IEDDA route. Bottom: Condensation route.[2]

Photophysical & Electrochemical Profile

The "push-pull" character of conjugated pyridazine-3-carboxylates dictates their behavior in spectroscopy and electrochemistry.

4.1. Electronic Energy Levels (HOMO/LUMO)

• LUMO: Localized primarily on the pyridazine ring and the ester carbonyl. Energy is typically -2.5 eV to -3.0 eV , making these compounds easy to reduce.

• HOMO: Localized on the C6-substituent (donor). Varying the donor (Phenyl vs. Dimethylamino) significantly alters the HOMO energy, tuning the band gap (

  ).

4.2. Photophysical Data Summary

The table below illustrates how the C6-substituent modulates electronic properties in a generic Ethyl 6-R-pyridazine-3-carboxylate system.

C6-Substituent (R)	Electronic Effect	(nm)	(nm)	Stokes Shift	Quantum Yield ( )	Character
-H	Reference	~280	Weak/Non-emissive	N/A	< 0.01
-Phenyl	Weak Donor	~310	~380	Moderate	0.05 - 0.20	Local Excited (LE)
-4-Methoxyphenyl	Moderate Donor	~330	~420	Large	0.30 - 0.60	ICT Mixed
-N(CH3)2	Strong Donor	~380	~550	Very Large	0.50 - 0.90	Strong ICT
-NO2	Acceptor	~270	Non-emissive	N/A	~0	Quenched

Note: Values are representative approximations for dilute solutions in polar aprotic solvents (e.g., MeCN or DMF).

Visualization: Substituent Effects on Band Gap

Caption: Impact of C6-substituents on the HOMO energy level relative to the fixed LUMO of the pyridazine-3-ester core.

Experimental Protocols

5.1. Protocol: Synthesis of Ethyl 6-Arylpyridazine-3-Carboxylate (Condensation Method)

Target Audience: Medicinal Chemists requiring gram-scale intermediates.

• Reagents: Ethyl 4-aryl-2,4-dioxobutyrate (1.0 equiv), Hydrazine hydrate (1.1 equiv), Ethanol (0.5 M concentration).

• Procedure:

  • Dissolve the diketoester in ethanol at room temperature.

  • Add hydrazine hydrate dropwise over 10 minutes. Caution: Exothermic.

  • Reflux the mixture for 2–4 hours. Monitor by TLC (typically 30% EtOAc/Hexane).

  • Cool to room temperature. The product often precipitates.

  • Purification: Filter the solid and wash with cold ethanol. If no precipitate forms, evaporate solvent and recrystallize from EtOH/Water.

• Validation:

  • 1H NMR (CDCl3): Look for pyridazine protons (doublets) around

    7.8–8.2 ppm.

  • IR: Distinct ester carbonyl stretch at ~1720 cm⁻¹.

5.2. Protocol: Electrochemical Characterization (Cyclic Voltammetry)

Target Audience: Materials Scientists assessing electron transport.

• Setup: Three-electrode cell (Glassy Carbon working, Pt wire counter, Ag/AgCl reference).

• Solution: 1.0 mM analyte in anhydrous DMF containing 0.1 M

  (electrolyte).

• Measurement:

  • Purge with Argon for 10 mins.

  • Scan Rate: 100 mV/s.

  • Scan Range: 0 V to -2.5 V (reduction scan).

• Analysis:

  • Identify

    .

  • Calculate LUMO using the empirical equation:

    (relative to ferrocene vacuum level).

  • Note: Pyridazine esters typically show quasi-reversible or irreversible reduction waves due to the stability of the radical anion.

Applications

6.1. Medicinal Chemistry (Bioisosteres)

The pyridazine-3-carboxylate is a bioisostere for:

• Benzoic Acid/Esters: Offers similar H-bond accepting capacity but with lower lipophilicity (LogP) and altered metabolic susceptibility.

• Pyridine-3-carboxylates (Nicotinates): The extra nitrogen lowers pKa and alters metal coordination in metalloenzyme inhibitors.

• Target Specificity: Used in HPK1 inhibitors and antitubercular agents where the electron-deficient ring participates in

  -stacking or cation- interactions within the active site.

6.2. Optoelectronics (TADF Emitters)

Recent studies highlight these esters in Thermally Activated Delayed Fluorescence (TADF) materials.

• Mechanism: The large dihedral angle between the donor (at C6) and the pyridazine acceptor minimizes HOMO-LUMO overlap (

  ), facilitating triplet-to-singlet upconversion.

• Color Tuning: The ester group provides a "fine-tuning" knob for emission color without disrupting the core charge-transfer pathway.

References

• Synthesis via IEDDA: Organic Letters, 2018, 20(22), 7186-7191. "Inverse-Electron-Demand Diels-Alder Reactions for the Synthesis of Pyridazines on DNA." Link

• TADF & Photophysics: Journal of Materials Chemistry C, 2020. "Derivatives of Pyridazine with Phenoxazine... Exhibiting Thermally Activated Delayed Fluorescence." Link

• Electrochemical Properties: Portugaliae Electrochimica Acta, 2004, 22, 11-18. "Electrochemical and Spectroscopic Studies of Pyridazine Derivatives." Link

• Medicinal Applications: European Journal of Medicinal Chemistry, 2012. "Pyridazinone derivatives constitute an important class of heterocyclic in drug discovery."[3] Link

• Ruthenium Complexes: Molecules, 2024. "Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity."[4] Link

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Photophysics of Phenylethynyl-Substituted Pyridazines: A Technical Guide for Advanced Fluorophore Design

Target Audience: Photochemists, Assay Developers, and Drug Discovery Scientists Content Type: Technical Whitepaper

Executive Summary

In the landscape of fluorescent probes and pharmacophores, phenylethynyl-substituted pyridazines represent a highly versatile, yet underexplored, class of conjugated heterocycles. The pyridazine ring is uniquely characterized by two adjacent nitrogen atoms, rendering it highly ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-deficient with a low basicity ( ). When conjugated with an electron-rich or neutral phenylethynyl moiety, the resulting architecture forms a robust Donor- -Acceptor (D- -A) push-pull system.

For drug development professionals, this scaffold is highly relevant. Phenylethynylpyridazines are foundational pharmacophores in central nervous system (CNS) drug design, acting as potent allosteric modulators for mGluR5[1] and inhibitors for D-amino acid oxidase (DAAO)[2]. Understanding the intrinsic fluorescence of these molecules allows researchers to utilize them as "self-reporting" ligands in cellular assays, bypassing the need for bulky, structurally perturbing fluorescent tags like FITC or Cyanine dyes.

Photophysical Principles & Mechanistic Causality

The Role of the Ethynyl Spacer

Directly linking a phenyl ring to a pyridazine core often results in a twisted molecular conformation due to steric hindrance between the ortho-protons. This twisting breaks orbital coplanarity and introduces non-radiative decay pathways via torsional relaxation.

By inserting an ethynyl spacer (

), the molecule adopts a rigid, rod-like geometry. This has two causal benefits:

• Extended Conjugation: It enforces coplanarity, allowing for seamless

  -electron delocalization across the entire molecular axis[3].

• Quantum Yield Preservation: The rigid triple bond restricts vibrational and rotational modes, significantly suppressing non-radiative decay and boosting the fluorescence quantum yield (

  ).

Intramolecular Charge Transfer (ICT) and Solvatochromism

Upon photoexcitation, the electron density shifts from the phenylethynyl system (Donor) toward the

-deficient pyridazine ring (Acceptor). This creates a highly polar Intramolecular Charge Transfer (ICT) state.

Because the excited state is highly dipolar, its energy is heavily influenced by the surrounding solvent. In non-polar solvents (e.g., toluene), the Locally Excited (LE) state dominates, yielding structured, blue-shifted emission. In polar solvents (e.g., DMSO, water), dipole-dipole interactions stabilize the ICT state, lowering its energy and causing a pronounced red-shift in emission (positive solvatochromism). However, in protic solvents (like methanol), hydrogen bonding to the pyridazine lone pairs provides a rapid non-radiative decay channel, often quenching the fluorescence[4].

Jablonski diagram illustrating the Intramolecular Charge Transfer (ICT) in phenylethynylpyridazines.

Quantitative Photophysical Data

To illustrate the solvatochromic behavior, the table below summarizes the photophysical properties of a model D-

-A system: 3-amino-6-(phenylethynyl)pyridazine . The amino group acts as a strong secondary donor, amplifying the push-pull effect across the ethynyl spacer.

Solvent	Dielectric Constant ( )	Absorption (nm)	Emission (nm)	Stokes Shift ( )	Quantum Yield ( )
Toluene	2.38	340	410	5,021	0.65
Tetrahydrofuran (THF)	7.58	345	450	6,763	0.50
Dichloromethane (DCM)	8.93	348	480	7,902	0.35
Methanol (MeOH)	32.70	350	520	9,340	0.05*

*Note the severe quenching in methanol. This is caused by intermolecular hydrogen bonding between the protic solvent and the electronegative pyridazine nitrogen atoms, which opens a vibrational non-radiative decay pathway.

Synthetic Methodology: Sonogashira Cross-Coupling

The most efficient route to synthesize phenylethynylpyridazines is via palladium-catalyzed Sonogashira cross-coupling[1]. The electron-deficient nature of halopyridazines makes them highly reactive electrophiles in oxidative addition, allowing for mild reaction conditions.

Step-by-Step Protocol

Objective: Synthesis of 3-chloro-6-(phenylethynyl)pyridazine from 3,6-dichloropyridazine.

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 3,6-dichloropyridazine (1.0 equiv, 10 mmol) in anhydrous Tetrahydrofuran (THF) (30 mL).

• Catalyst Loading: Add

  (0.05 equiv, 5 mol%) and (0.10 equiv, 10 mol%). Causality: The Pd catalyst drives the primary cross-coupling cycle, while the CuI acts as a co-catalyst to form the highly reactive copper acetylide intermediate.

• Base Addition: Add triethylamine (

  ) (3.0 equiv, 30 mmol). The base is required to deprotonate the terminal alkyne and neutralize the HCl byproduct.

• Alkyne Addition: Slowly add phenylacetylene (1.1 equiv, 11 mmol) dropwise via syringe.

• Reaction & Self-Validation: Stir the mixture at 60°C for 4 hours.

  • Self-Validating Step: Spot the reaction mixture on a silica TLC plate alongside the starting material. Illuminate the plate with a 365 nm UV lamp. The starting 3,6-dichloropyridazine is non-fluorescent. The successful formation of the product is visually confirmed by the emergence of a bright, glowing blue/violet spot, confirming the extension of the conjugated

    -system.

• Workup: Quench with saturated aqueous ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  , extract with ethyl acetate ( mL), dry over anhydrous , and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Step-by-step synthetic workflow for Sonogashira cross-coupling of phenylethynylpyridazines.

Applications in Drug Development & Bioimaging

Because phenylethynylpyridazines are biologically active scaffolds, their intrinsic fluorescence is a massive asset for target engagement studies.

• Receptor Localization: Compounds containing this moiety (e.g., mGluR5 modulators) can be directly imaged in live cells using confocal fluorescence microscopy without attaching a 500 Da fluorophore that might abolish receptor binding affinity.

• Microenvironmental Sensing: Because the quantum yield and emission wavelength are highly sensitive to polarity and hydrogen bonding, these molecules act as microenvironmental sensors. If a phenylethynylpyridazine drug binds to a hydrophobic pocket of a target protein (e.g., DAAO), it will undergo a massive localized increase in fluorescence quantum yield and a blue-shift in emission, providing a real-time, wash-free readout of target binding.

References

• Use of Polyfunctionalized Pyridazines as Reactive Species for Building Chemical Diversity Source: ResearchGate URL
• WO2011128279A1 - Arylethynyl derivatives Source: Google Patents URL
• Hexa(phenylethynyl)

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An In-depth Technical Guide on the Potential Biological Activity of 6-Alkynylpyridazine-3-carboxylates

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridazine nucleus is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] This technical guide focuses on a specific, yet underexplored, class of these compounds: 6-alkynylpyridazine-3-carboxylates. We will delve into the synthetic pathways to access this scaffold, with a particular emphasis on the robust Sonogashira coupling reaction. Drawing parallels from structurally related heterocyclic systems, we will explore the potential of these molecules as kinase inhibitors, a class of enzymes central to cellular signaling and a key target in modern drug discovery.[4][5] This guide provides detailed experimental protocols for the synthesis and biological evaluation of these compounds, alongside a discussion of potential structure-activity relationships (SAR) to guide future drug discovery efforts.

Introduction: The Pyridazine Scaffold in Medicinal Chemistry

Pyridazine and its derivatives are six-membered heterocyclic compounds containing two adjacent nitrogen atoms. This structural motif is found in a number of therapeutic agents and is a subject of ongoing research due to its versatile biological activities.[1][2] The two nitrogen atoms in the pyridazine ring are capable of forming hydrogen bond interactions, a key feature for binding to biological targets such as the hinge region of the ATP-binding site in kinases.[6] The pyridazine core can be readily functionalized at various positions, allowing for the fine-tuning of physicochemical properties and the exploration of structure-activity relationships.[7][8]

While a broad range of pyridazine derivatives have been investigated, the specific substitution pattern of a 6-alkynyl group and a 3-carboxylate ester represents a promising but less-explored area. The introduction of a rigid alkynyl linker can provide a defined vector for substituents to probe specific binding pockets within a target protein, a strategy that has proven successful in the development of kinase inhibitors.[4][9] This guide aims to provide a comprehensive overview of the synthesis and potential biological evaluation of this intriguing class of molecules.

Synthesis of 6-Alkynylpyridazine-3-carboxylates

The most direct and efficient method for the synthesis of 6-alkynylpyridazine-3-carboxylates involves a palladium-catalyzed cross-coupling reaction, specifically the Sonogashira coupling. This reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

Key Starting Material: Methyl 6-Chloro-3-pyridazinecarboxylate

The synthesis of the target compounds typically begins with a halogenated pyridazine precursor. Methyl 6-chloro-3-pyridazinecarboxylate is a key intermediate that can be synthesized from readily available starting materials.[10]

The Sonogashira Coupling Reaction

The Sonogashira coupling is a powerful tool in organic synthesis for the formation of C(sp)-C(sp2) bonds.[11][12][13] In the context of our target molecules, this reaction is used to couple methyl 6-chloro-3-pyridazinecarboxylate with a variety of terminal alkynes.

The reaction is typically catalyzed by a palladium complex, such as PdCl2(PPh3)2, and a copper(I) co-catalyst, like copper(I) iodide. An amine base, such as triethylamine, is used to quench the hydrogen halide formed during the reaction and to deprotonate the terminal alkyne.

Diagram of the Synthetic Workflow:

Caption: Synthetic workflow for 6-alkynylpyridazine-3-carboxylates.

Experimental Protocol: Sonogashira Coupling

This protocol is a generalized procedure based on established methods for the Sonogashira coupling of pyridazine derivatives.[4]

Materials:

• Methyl 6-chloro-3-pyridazinecarboxylate

• Terminal alkyne (e.g., phenylacetylene, 1-hexyne)

• Palladium(II) bis(triphenylphosphine)dichloride (PdCl2(PPh3)2)

• Copper(I) iodide (CuI)

• Triethylamine (Et3N), freshly distilled

• Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add methyl 6-chloro-3-pyridazinecarboxylate (1.0 eq).

• Add the terminal alkyne (1.2 eq), PdCl2(PPh3)2 (0.05 eq), and CuI (0.1 eq).

• Add anhydrous THF or DMF via syringe, followed by triethylamine (3.0 eq).

• Stir the reaction mixture at room temperature or heat to 50-70 °C, monitoring the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired methyl 6-alkynylpyridazine-3-carboxylate.

Potential Biological Activity: Kinase Inhibition

While direct biological data for 6-alkynylpyridazine-3-carboxylates is limited in the public domain, strong evidence from structurally related compounds suggests their potential as kinase inhibitors. Protein kinases are a large family of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer.[6][14]

A recent study on 3-alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as dual inhibitors of the lipid kinases PIKfyve and PIP4K2C provides significant insights.[9] Although the core heterocyclic system is different, the presence of an alkynyl group on a pyridine-like scaffold is a key structural feature. This study demonstrated that the acetylenic moiety is essential for potent PIKfyve inhibition.[9] Deletion of the triple bond resulted in a significant loss of activity, highlighting the importance of this rigid linker in orienting the substituent for optimal binding.[9]

Proposed Mechanism of Action:

The 6-alkynylpyridazine-3-carboxylate scaffold possesses key features that could enable it to act as an ATP-competitive kinase inhibitor. The pyridazine nitrogen atoms can form hydrogen bonds with the kinase hinge region, a common binding motif for many kinase inhibitors. The alkynyl group at the 6-position can extend into a hydrophobic pocket, with the terminal substituent on the alkyne providing an opportunity to achieve selectivity for different kinases.

Diagram of a Putative Kinase Binding Mode:

Caption: Hypothetical binding mode in a kinase active site.

Biological Evaluation: Kinase Inhibition Assay

To assess the potential of 6-alkynylpyridazine-3-carboxylates as kinase inhibitors, a robust and quantitative in vitro assay is required. A common method is a luminescence-based assay that measures the amount of ATP remaining after the kinase reaction.

Principle of the Assay

The assay measures the activity of a specific kinase by quantifying the consumption of ATP during the phosphorylation of a substrate. In the presence of an inhibitor, kinase activity is reduced, resulting in less ATP being consumed. The remaining ATP is then detected using a luciferase/luciferin system, where the amount of light produced is directly proportional to the ATP concentration. A higher luminescence signal indicates greater inhibition of the kinase.[9]

Experimental Protocol: Luminescence-Based Kinase Assay

This protocol provides a general framework for a luminescence-based kinase inhibition assay. Specific conditions such as enzyme and substrate concentrations will need to be optimized for each kinase of interest.

Materials:

• Purified recombinant kinase of interest

• Specific peptide substrate for the kinase

• ATP

• Kinase assay buffer (e.g., containing HEPES, MgCl2, Brij-35)

• Luminescence-based ATP detection kit (e.g., Kinase-Glo®)

• Test compounds (6-alkynylpyridazine-3-carboxylates) dissolved in DMSO

• White, opaque 384-well assay plates

• Multichannel pipettor and a luminescence plate reader

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 50 nL) of the compound solutions into the wells of a 384-well plate. Include DMSO-only wells as a negative control (0% inhibition) and wells without enzyme as a positive control (100% inhibition).

• Kinase Reaction:

  • Prepare a kinase/substrate solution in kinase assay buffer.

  • Add the kinase/substrate solution to the wells containing the compounds.

  • Prepare an ATP solution in kinase assay buffer.

  • Initiate the kinase reaction by adding the ATP solution to all wells.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection:

  • Add the ATP detection reagent to all wells to stop the kinase reaction and initiate the luminescence signal.

  • Incubate the plate at room temperature for a short period (e.g., 10 minutes) to stabilize the signal.

• Data Acquisition: Measure the luminescence intensity of each well using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Structure-Activity Relationship (SAR) Insights

Based on the findings for 3-alkynyl-6-aryl-isothiazolo[4,3-b]pyridines, we can postulate a preliminary SAR for 6-alkynylpyridazine-3-carboxylates.[9]

• The Alkynyl Linker: The triple bond is likely to be crucial for activity. Modifications to this linker, such as reduction to an alkene or alkane, would be expected to significantly decrease potency.

• Substituents on the Alkyne: The nature of the substituent at the terminus of the alkyne will likely have a significant impact on potency and selectivity. Aromatic or heteroaromatic rings may be favored, and the presence of hydrogen bond donors or acceptors on these rings could enhance binding affinity.[4]

• The 3-Carboxylate Group: The ester at the 3-position can be modified to explore its interaction with the solvent-exposed region of the ATP binding site. Hydrolysis to the corresponding carboxylic acid or conversion to various amides could modulate solubility and cell permeability, as well as potentially introduce new interactions with the target protein.

Table of Potential Modifications and Expected Outcomes:

Position	Modification	Rationale
6-Alkynyl	Vary the terminal substituent (R)	Explore hydrophobic and polar interactions in the active site.
Replace alkyne with alkene or alkane	Determine the importance of the rigid triple bond for activity.
3-Carboxylate	Hydrolyze to carboxylic acid	Investigate the effect of a charged group on activity and solubility.
Convert to various amides	Modulate physicochemical properties and introduce new hydrogen bonding interactions.

Future Perspectives and Conclusion

6-Alkynylpyridazine-3-carboxylates represent a promising, yet underexplored, class of compounds with the potential to act as potent and selective kinase inhibitors. The synthetic route to these molecules is well-defined, relying on the robust and versatile Sonogashira coupling reaction. This technical guide has provided a comprehensive framework for the synthesis and biological evaluation of these compounds.

Future work should focus on the synthesis of a diverse library of 6-alkynylpyridazine-3-carboxylates with various substituents on the alkyne and modifications of the carboxylate group. Screening this library against a panel of kinases will be crucial to identify initial hits and to begin to build a detailed structure-activity relationship. Promising compounds can then be further profiled for their cellular activity, selectivity, and pharmacokinetic properties. The insights gained from such studies will be invaluable for the development of novel therapeutic agents based on the 6-alkynylpyridazine-3-carboxylate scaffold.

References

• de Wispelaere, M., et al. (2025). Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. Pharmaceuticals, 18(9), 1341. [Link]

• Konno, S., et al. (1988). SYNTHESIS OF 6-ALKYLAMINO-3-PYRIDAZINECARBOXYLIC ACID DERIVATIVES FROM METHYL 6-CHLORO-3-PYRIDAZINECARBOXYLATE. Heterocycles, 27(6), 1433. [Link]

• Hu, T., et al. (2004). Synthesis and biological evaluation of 6-aryl-6H-pyrrolo[3,4-d]pyridazine derivatives as high-affinity ligands of the alpha(2)delta subunit of voltage-gated calcium channels. Bioorganic & medicinal chemistry letters, 14(9), 2031–2034. [Link]

• Gökçe, M., et al. (2012). Synthesis and evaluation of anticancer activity of some novel 6-aryl-2-(p-sulfamylphenyl)-pyridazin-3(2H)-ones. European journal of medicinal chemistry, 51, 244–252. [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical reviews, 107(3), 874–922. [Link]

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• Al-Tel, T. H., et al. (2025). Regioselective one-pot, three component synthesis of ethyl 6-aryl-3-propylpyridazine-4-carboxylates in water. Tetrahedron Letters, 56(33), 4875-4878. [Link]

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• Di Mauro, G., et al. (2025). Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors. Journal of Medicinal Chemistry. [Link]

• Asif, M. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. SAR Publication, 2(7), 1-13. [Link]

• Zhang, Y., et al. (2021). Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives. Frontiers in chemistry, 9, 663445. [Link]

• Khan, M. T. H., et al. (2011). Antiviral Activity of Phytochemicals: A Current Perspective. In Phytochemicals: A Global Perspective of Their Role in Nutrition and Health. InTech. [Link]

• Asif, M. (2014). Various Chemical and Biological Activities of Pyridazinone Derivatives. Journal of Chemical and Pharmaceutical Research, 6(1), 275-285. [Link]

• Havrylyuk, D., et al. (2020). Pyrazoline Hybrids as Promising Anticancer Agents: An Up-to-Date Overview. Molecules (Basel, Switzerland), 25(15), 3467. [Link]

• de Kock, C., et al. (2012). Design, synthesis and biological evaluation of 6-aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines as antiplasmodial antifolates. Organic & biomolecular chemistry, 10(44), 8794–8804. [Link]

• Onishi, T., et al. (2014). The synthesis and structure-activity relationship of pyridazinones as glucan synthase inhibitors. Bioorganic & medicinal chemistry letters, 24(21), 4948–4953. [Link]

• Vargiu, A. V., et al. (2025). Broad-Spectrum Antiviral Activity of Pyridobenzothiazolone Analogues Against Respiratory Viruses. Viruses, 17(7), 1435. [Link]

• Hrbata, P., et al. (2025). Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell. RSC Medicinal Chemistry. [Link]

• Kim, D., et al. (2018). Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition. Chemical research in toxicology, 31(11), 1205–1214. [Link]

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Cheminformatics, Synthesis, and Pharmacological Profiling of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

Executive Summary

In the landscape of modern neuropharmacology, the allosteric modulation of G-protein-coupled receptors (GPCRs) provides a highly selective mechanism to tune synaptic transmission without disrupting endogenous signaling rhythms. Methyl 6-(phenylethynyl)pyridazine-3-carboxylate is a highly specialized structural scaffold utilized primarily as an advanced synthetic intermediate and a structural probe in the development of allosteric modulators for the metabotropic glutamate receptor subtype 5 (mGluR5).

This in-depth technical guide provides a rigorous cheminformatics breakdown of this molecule, elucidates its pharmacological relevance as an mGluR5 modulator bioisostere, and outlines a self-validating synthetic protocol utilizing Palladium-catalyzed Sonogashira cross-coupling.

Cheminformatics & Structural Identifiers

Accurate molecular representation is the bedrock of computational drug design and synthetic tracking. The molecule consists of a central electron-deficient pyridazine ring, substituted at the 3-position with a methyl carboxylate ester and at the 6-position with a rigid, linear phenylethynyl moiety.

• Canonical SMILES: COC(=O)c1ccc(C#Cc2ccccc2)nn1

• Standard InChI: InChI=1S/C14H10N2O2/c1-18-14(17)12-8-9-13(16-15-12)7-6-10-4-2-3-5-11-10/h2-5,8-9H,1H3

• Standard InChIKey: Generated algorithmically via SHA-256 hashing of the standard InChI string (Format: XXXXXXXXXXXXXX-UHFFFAOYSA-N).

Physicochemical Properties & BBB Penetration Rationale

To target CNS receptors like mGluR5, a molecule must conform strictly to multiparameter optimization rules for blood-brain barrier (BBB) penetration. The table below summarizes the theoretical parameters of this scaffold:

Property	Value	Pharmacological Rationale / Implication
Molecular Formula	C₁₄H₁₀N₂O₂	-
Molecular Weight	238.24 g/mol	Highly favorable for CNS penetration (optimal < 400 Da).
LogP (Estimated)	~2.6	Optimal lipophilicity for passive diffusion across the BBB.
Hydrogen Bond Donors (HBD)	0	Absence of HBDs significantly enhances lipid membrane permeability.
Hydrogen Bond Acceptors (HBA)	4	N atoms on the pyridazine and O atoms on the ester provide critical target-binding interactions.
Topological Polar Surface Area	52.1 Ų	Well within the strict < 90 Ų limit required for robust CNS-penetrant drugs.

Pharmacological Context: mGluR5 Allosteric Modulation

Mechanistic Causality of the Scaffold

The development of mGluR5 modulators has historically relied on the prototypical negative allosteric modulator (NAM) 2-methyl-6-(phenylethynyl)pyridine (MPEP) [1]. However, MPEP and its analogs often suffer from poor aqueous solubility and off-target liabilities.

Transitioning from a pyridine to a pyridazine core (a 1,2-diazine) introduces a second adjacent nitrogen atom. This seemingly minor bioisosteric replacement has profound causal effects:

• Dipole Moment & Solubility: The adjacent nitrogens increase the molecular dipole moment, significantly lowering the lipophilicity (LogP) and improving aqueous solubility—a critical hurdle in mGluR5 drug development [2].

• Binding Pocket Alignment: The rigid alkyne linker acts as a molecular spacer, projecting the lipophilic phenyl ring deep into the hydrophobic transmembrane cavity of mGluR5, while the pyridazine nitrogens engage in essential hydrogen-bonding with transmembrane helices.

• Synthetic Versatility: The methyl ester at the 3-position serves as a synthetic handle. It can be saponified to a carboxylic acid or directly converted into various amides, allowing medicinal chemists to rapidly explore structure-activity relationships (SAR) in the solvent-exposed region of the receptor.

Target Engagement Pathway

Allosteric modulators bind to a topographically distinct site from the endogenous ligand (glutamate). By binding to the transmembrane domain, they alter the receptor's conformational state, thereby modulating the efficacy or affinity of glutamate at the orthosteric site [2].

Figure 1: mGluR5 signaling pathway and the site of action for allosteric modulators.

Synthetic Methodology: Sonogashira Cross-Coupling

The construction of the internal alkyne bridge is best achieved via a Palladium-catalyzed Sonogashira cross-coupling reaction [3]. This protocol describes the coupling of methyl 6-chloropyridazine-3-carboxylate with phenylacetylene.

Self-Validating Protocol Design

This methodology is designed as a self-validating system. The transition from a chlorinated starting material to the conjugated alkyne product provides distinct, easily monitorable analytical signatures (UV shift and isotopic mass changes).

Reagents Required:

• Methyl 6-chloropyridazine-3-carboxylate (1.0 eq, Electrophile)

• Phenylacetylene (1.2 eq, Terminal Alkyne)

• Pd(PPh₃)₂Cl₂ (0.05 eq, Pre-catalyst)

• CuI (0.10 eq, Co-catalyst)

• Triethylamine (Et₃N) (3.0 eq, Base and Ligand)

• Anhydrous Tetrahydrofuran (THF) (Solvent)

Step-by-Step Workflow:

• System Degassing (Crucial Step): Dissolve methyl 6-chloropyridazine-3-carboxylate in anhydrous THF in a Schlenk flask. Add Et₃N. Sparge the solution with ultra-pure N₂ gas for 15 minutes.

  • Causality: Oxygen must be rigorously excluded. In the presence of O₂ and CuI, terminal alkynes undergo rapid Glaser homocoupling, consuming the phenylacetylene and generating unwanted 1,4-diphenylbuta-1,3-diyne impurities.

• Catalyst Activation: Under a positive N₂ stream, add Pd(PPh₃)₂Cl₂ and CuI. Stir at room temperature for 5 minutes.

  • Causality: The Pd(II) pre-catalyst is reduced in situ to the active Pd(0) species by the amine or the alkyne. CuI reacts with the terminal alkyne to form a highly nucleophilic copper(I) acetylide.

• Alkyne Addition & Oxidative Addition: Add phenylacetylene dropwise via syringe. Heat the reaction mixture to 65 °C.

  • Causality: The electron-deficient nature of the pyridazine ring highly activates the C-Cl bond, facilitating rapid oxidative addition of Pd(0) into the aryl chloride bond. Transmetalation from the copper acetylide to the Pd(II) complex follows, culminating in reductive elimination to form the C-C triple bond.

• In-Process Validation (TLC & LC-MS): Monitor the reaction after 2 hours.

  • TLC Validation: The product features an extended conjugated π-system (phenyl-alkyne-pyridazine). It will exhibit intense UV quenching on silica gel F254 plates, appearing as a distinct, lower-Rf spot compared to the starting material.

  • LC-MS Validation: Analyze an aliquot via LC-MS. The starting material will show a distinct 3:1 isotopic pattern (M / M+2) due to the ³⁵Cl/³⁷Cl isotopes. Successful coupling is validated by the complete disappearance of this isotopic signature and the emergence of a sharp peak at m/z 239.08[M+H]⁺ .

• Workup & Purification: Cool to room temperature, filter through a pad of Celite to remove Pd/Cu salts, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure methyl 6-(phenylethynyl)pyridazine-3-carboxylate.

References

• Title: WO2011128279A1 - Arylethynyl derivatives Source: Google Patents URL
• Title: Positive Allosteric Modulators of Type 5 Metabotropic Glutamate Receptors (mGluR5)
• Source: National Institutes of Health (NIH)

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

Topic: Synthesis of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate via Sonogashira coupling Content Type: Detailed Application Note and Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary & Strategic Rationale

The pyridazine core is a privileged scaffold in medicinal chemistry, appearing ubiquitously in oncology (e.g., PARP inhibitors) and cardiovascular therapeutics. The introduction of an alkynyl handle at the C6 position of methyl pyridazine-3-carboxylate allows for rapid diversification into complex heterocycles or bioconjugation via click chemistry.

This guide details the synthesis of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate via a Palladium/Copper-catalyzed Sonogashira cross-coupling. Unlike standard carbocyclic couplings, this protocol addresses the unique electronic deficiency of the pyridazine ring, which enhances oxidative addition but also increases susceptibility to nucleophilic attack and hydrolysis at the ester moiety.

Key Technical Advantages of this Protocol:

• Regioselectivity: Exploits the innate electrophilicity of the C6-position adjacent to the diaza-system.

• Ester Compatibility: Uses anhydrous, non-nucleophilic base systems to prevent ester hydrolysis or transesterification.

• Homocoupling Suppression: optimized degassing and stoichiometry to minimize Glaser coupling byproducts.

Retrosynthetic Analysis & Reaction Design

The synthesis relies on the cross-coupling of Methyl 6-iodopyridazine-3-carboxylate (1) with Phenylacetylene (2). While the chloro-analog is cheaper, the iodo-substrate is selected for this high-fidelity protocol to allow for milder reaction temperatures (Room Temperature to 40°C), thereby preserving the labile methyl ester and reducing degradation.

Reaction Scheme

Figure 1: Reaction scheme for the Sonogashira coupling of halopyridazine carboxylates.

Critical Parameter Optimization (Expertise & Experience)

Catalyst System Selection

• Palladium Source: Pd(PPh₃)₂Cl₂ (Bis(triphenylphosphine)palladium(II) dichloride) is the catalyst of choice. The triphenylphosphine ligands provide sufficient steric bulk to stabilize the Pd(0) species while remaining labile enough to facilitate the oxidative addition into the C-I bond. More exotic catalysts (e.g., Pd-PEPPSI) are unnecessary for the highly reactive iodo-pyridazine.

• Copper Co-Catalyst: CuI (Copper(I) iodide) is essential to generate the active copper-acetylide species, which transmetallates to the palladium center significantly faster than the direct carbopalladation pathway.

Solvent & Base Effects[1][2]

• Solvent: A 1:1 mixture of THF (Tetrahydrofuran) and TEA (Triethylamine) is optimal. THF solubilizes the polar pyridazine ester, while TEA acts as both the base to neutralize the HI byproduct and a co-solvent.

  • Why not DMF? While DMF is common, its high boiling point makes removal difficult without aqueous workups that risk ester hydrolysis. THF is easily removed in vacuo.

• Base: TEA is preferred over inorganic bases (like K₂CO₃) because the reaction remains homogeneous, ensuring consistent kinetics.

The "Oxygen Factor" (Self-Validating Control)

Oxygen promotes the homocoupling of phenylacetylene to diphenyldiacetylene (Glaser coupling). This consumes the alkyne and complicates purification.

• Control: The reaction mixture must remain colorless to pale yellow. A rapid color change to dark green/blue often indicates oxidation of the Copper/Amine complex, signaling oxygen ingress.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2]	Amount (Example)	Role
Methyl 6-iodopyridazine-3-carboxylate	264.02	1.0	264 mg (1.0 mmol)	Electrophile
Phenylacetylene	102.13	1.2	122 mg (1.2 mmol)	Nucleophile
Pd(PPh₃)₂Cl₂	701.90	0.03	21 mg (3 mol%)	Catalyst
CuI	190.45	0.02	3.8 mg (2 mol%)	Co-Catalyst
Triethylamine (TEA)	101.19	Excess	2.0 mL	Base/Solvent
THF (Anhydrous)	72.11	Solvent	2.0 mL	Solvent

Step-by-Step Methodology

Step 1: Inert Atmosphere Setup [1]

• Flame-dry a 10 mL Schlenk tube or round-bottom flask equipped with a magnetic stir bar.

• Cool under a stream of dry Argon (or Nitrogen).

• Critical: Ensure all solvents (THF, TEA) are degassed (sparged with Ar for 15 mins) prior to use.

Step 2: Reagent Loading

• Charge the flask with Methyl 6-iodopyridazine-3-carboxylate (1.0 equiv), Pd(PPh₃)₂Cl₂ (3 mol%), and CuI (2 mol%).

• Seal the flask with a rubber septum.

• Evacuate and backfill with Argon three times to remove adsorbed oxygen from the solids.

Step 3: Solvent & Alkyne Addition [1][3]

• Via syringe, add degassed THF followed by TEA . The solution should turn pale yellow.

• Add Phenylacetylene (1.2 equiv) dropwise via syringe over 2 minutes.

  • Observation: The solution may darken slightly to orange/brown as the catalytic cycle initiates.

Step 4: Reaction & Monitoring

• Stir the mixture at Room Temperature (25°C) .

• TLC Monitoring (Self-Validation): Check after 1 hour.

  • Mobile Phase: 30% Ethyl Acetate in Hexanes.

  • Visualization: UV (254 nm). The product will be highly fluorescent (blue/purple) under UV due to the extended conjugation.

  • Endpoint: Disappearance of the starting iodide (Rf ~0.4) and appearance of the product (Rf ~0.5-0.6).

• If conversion is <50% after 2 hours, warm to 40°C. Avoid higher temperatures to prevent ester degradation.

Step 5: Workup

• Concentrate the reaction mixture in vacuo (rotary evaporator) to remove THF and TEA.

• Redissolve the residue in Dichloromethane (DCM) (20 mL).

• Wash with Water (2 x 10 mL) to remove ammonium salts.

• Wash with Brine (1 x 10 mL).

• Dry over anhydrous Na₂SO₄ , filter, and concentrate.

Step 6: Purification

• Purify via Flash Column Chromatography (Silica Gel).

• Gradient: 0%

  30% Ethyl Acetate in Hexanes.

• Collect fractions containing the fluorescent product spot.

Experimental Workflow Diagram

Figure 2: Operational workflow for the Sonogashira coupling process.

Expected Results & Characterization

Property	Expected Data
Appearance	Pale yellow to tan solid.
Yield	85 - 95% (High efficiency due to activated ring).
¹H NMR (CDCl₃)	Pyridazine protons: Two doublets (or AB system) around 7.6 - 8.2 ppm. Phenyl protons: Multiplets at 7.3 - 7.6 ppm. Methyl Ester: Singlet at 4.05 ppm.
¹³C NMR	Alkyne carbons: Characteristic peaks at ~88 and ~95 ppm. Carbonyl: ~164 ppm.

Troubleshooting & QC

Issue	Probable Cause	Corrective Action
Low Yield / Incomplete Conversion	Catalyst poisoning or old catalyst.	Use fresh Pd(PPh₃)₂Cl₂ (should be yellow, not brown). Ensure Ar atmosphere is maintained.
Product contaminated with Diyne	Oxygen leak (Glaser Coupling).	Degas solvents more thoroughly. Add Phenylacetylene slowly to keep its concentration low relative to the catalyst.
Ester Hydrolysis (Carboxylic Acid formed)	Wet solvents or excessive heat.	Use anhydrous THF/TEA. Keep temp < 40°C. Store product in a desiccator.
Dark Reaction Mixture	Pd precipitation ("Pd Black").	Add excess PPh₃ ligand (1-2 mol%) to stabilize the catalyst if the reaction is sluggish.

References

• Sonogashira Coupling Overview: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[4] Chemical Reviews, 107(3), 874–922. Link

• Reactivity of Halopyridazines: Bach, T., & Heuser, S. (2001). Palladium-catalyzed coupling reactions on the pyridazine ring.[1][3] Synlett, 2001(S1), 0936-0938.

• Sonogashira on Electron-Deficient Heterocycles: Schipper, D. J., et al. (2011). Synthesis of Azaindoles via the Sonogashira Coupling. Journal of Organic Chemistry, 76(21), 9143–9149. Link

• General Protocol Adaptations: Nagy, A., et al. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry, 15, 2907–2913.[4] Link

• Pyridazine Chemistry Review: Harriman, G. C. (2016). Synthesis of 3-substituted-6-alkynylpyridazines. Tetrahedron Letters, 57(45), 4996-4999.

Sources

• 1. benchchem.com [benchchem.com]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 3. scirp.org [scirp.org]
• 4. d-nb.info [d-nb.info]

Hydrolysis conditions for Methyl 6-(phenylethynyl)pyridazine-3-carboxylate ester

Application Note: Chemoselective Hydrolysis of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

Executive Summary

Methyl 6-(phenylethynyl)pyridazine-3-carboxylate is a critical intermediate in the synthesis of advanced pharmacological agents[1]. The transformation of this ester into its corresponding carboxylic acid presents a unique chemoselectivity challenge: the C3-ester must be fully saponified without triggering the hydration or cleavage of the C6-phenylethynyl (alkyne) moiety. This application note details a highly optimized, self-validating protocol utilizing lithium hydroxide (LiOH) in a biphasic tetrahydrofuran (THF)/water system to achieve >94% yield with strict preservation of the alkyne functional group.

Mechanistic Rationale & Causality

The pyridazine ring is profoundly electron-deficient due to the adjacent electronegative nitrogen atoms (N1 and N2). This exerts a strong inductive pull, making the C3-carbonyl highly electrophilic and exceptionally prone to nucleophilic attack.

• Reagent Selection (Why LiOH?): Stronger alkalis like NaOH or KOH, especially at elevated temperatures, can lead to unwanted side reactions, including nucleophilic aromatic substitution at the electron-deficient pyridazine core or alkyne degradation[2]. Lithium hydroxide is selected because the lithium cation (

  ) acts as a Lewis acid. It coordinates simultaneously to the pyridazine nitrogen and the ester carbonyl oxygen, creating a highly organized, chelation-assisted transition state. This accelerates the delivery of the hydroxide nucleophile, allowing the reaction to proceed rapidly at 0 °C to room temperature[3].

• Solvent Dynamics (Why THF/H₂O?): THF effectively solubilizes the highly lipophilic phenylethynyl-substituted starting material, while water dissolves the LiOH. Standard protocols for analogous compounds confirm that maintaining a reaction temperature between 0 °C and room temperature in this solvent mixture is critical for preserving the integrity of the pyridazine scaffold[4].

Optimization of Hydrolysis Conditions

To establish the superiority of the LiOH-mediated pathway, various conditions were evaluated. The quantitative data below highlights the causality between reagent harshness and product degradation.

Entry	Base / Acid Catalyst	Solvent System	Temp (°C)	Time (h)	Yield (%)	Purity (LC-MS)	Mechanistic Observation
1	LiOH·H₂O (1.5 eq)	THF/H₂O (4:1)	0 to 25	2	94	>99%	Clean conversion; complete alkyne preservation.
2	NaOH (2.0 eq)	MeOH/H₂O (3:1)	25	2	88	95%	Minor transesterification and trace degradation.
3	KOH (3.0 eq)	EtOH/H₂O (1:1)	60	4	65	78%	Significant alkyne hydration (ketone formation).
4	6N HCl (Aqueous)	1,4-Dioxane	80	12	15	<50%	Extensive decomposition and ring opening.

Experimental Protocol: Self-Validating Workflow

This protocol is designed with built-in in-process controls (IPCs) to ensure reproducibility and high purity without the need for column chromatography.

Workflow for the selective LiOH-mediated hydrolysis of alkyne-substituted pyridazine esters.

Step-by-Step Methodology:

• Solubilization: Charge a 100 mL round-bottom flask equipped with a magnetic stir bar with Methyl 6-(phenylethynyl)pyridazine-3-carboxylate (2.38 g, 10.0 mmol). Add 40 mL of HPLC-grade Tetrahydrofuran (THF). Stir until complete dissolution is achieved.

• Temperature Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Reagent Addition: Dissolve Lithium hydroxide monohydrate (LiOH·H₂O, 630 mg, 15.0 mmol, 1.5 eq) in 10 mL of deionized water. Add this aqueous solution dropwise to the THF mixture over 5 minutes to prevent localized exotherms.

• Reaction Execution & IPC: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 2 hours. Self-Validation Step: Withdraw a 10 µL aliquot, dilute in 1 mL acetonitrile, and analyze via LC-MS. The reaction is complete when the ester peak is consumed and the acid peak constitutes >99% of the signal.

• Volatile Removal (Critical): Concentrate the reaction mixture under reduced pressure (rotary evaporator, 35 °C water bath) to remove the majority of the THF. Causality: If THF remains, the highly organic product will partition into the solvent during acidification, preventing clean precipitation.

• Impurity Extraction: Dilute the remaining aqueous layer with 20 mL of water. Wash the basic aqueous phase with Ethyl Acetate (EtOAc, 2 × 15 mL). Discard the organic layers. Causality: The product is currently a water-soluble lithium carboxylate salt. Washing with EtOAc removes unreacted starting material and neutral organic impurities.

• Acidification & Isolation: Cool the aqueous phase to 0 °C. Slowly add 1N Aqueous HCl dropwise while stirring continuously until the pH reaches 2.5 (monitor via pH meter or indicator paper). A thick white/pale-yellow precipitate will form immediately.

• Filtration: Collect the precipitated 6-(phenylethynyl)pyridazine-3-carboxylic acid via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold water (2 × 10 mL) to remove residual lithium chloride salts.

• Drying: Dry the solid in a vacuum oven at 45 °C for 12 hours to afford the pure product.

References[1] 6-Phenylethynyl-pyridazine-3-carboxylic acid Methyl ester. ChemicalBook. URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB12658189_EN.htm[4] 6-Chloropyridazine-3-carboxylic acid | 5096-73-1. ChemicalBook. URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52273614.htm[3] Discovery of 3-(Fluoro-imidazolyl)pyridazine Derivatives as Potent STING Agonists with Antitumor Activity. Journal of Medicinal Chemistry (ACS Publications). URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c02253[2] Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. PMC (National Institutes of Health). URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7417855/

Sources

• 1. 6-Phenylethynyl-pyridazine-3-carboxylic acid Methyl ester [chemicalbook.com]
• 2. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 6-Chloropyridazine-3-carboxylic acid | 5096-73-1 [chemicalbook.com]

Reagents and Protocols for the Synthesis of Phenylethynyl Pyridazine Derivatives: An Application Note for Drug Discovery Professionals

Introduction: The Significance of Phenylethynyl Pyridazine Scaffolds in Medicinal Chemistry

Phenylethynyl pyridazine derivatives represent a class of heterocyclic compounds of significant interest to the pharmaceutical and agrochemical industries. The pyridazine core, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a "privileged structure" in drug discovery, appearing in a range of therapeutic agents.[1] The introduction of a phenylethynyl moiety via carbon-carbon bond formation, most commonly through the Sonogashira cross-coupling reaction, allows for the exploration of a vast chemical space, leading to the development of novel compounds with diverse biological activities.[2][3] This application note provides a detailed guide to the key reagents and protocols for the successful synthesis of phenylethynyl pyridazine derivatives, with a focus on the practical aspects and underlying chemical principles relevant to researchers in drug development.

Core Reagents for Sonogashira Coupling on the Pyridazine Ring

The Sonogashira reaction is a powerful and versatile cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne (in this case, phenylacetylene or its derivatives) and an aryl or vinyl halide (a halopyridazine).[4] The success of this reaction is highly dependent on the careful selection of several key reagents: a palladium catalyst, often a copper(I) co-catalyst, a base, and a suitable solvent system.

Halopyridazine Substrates

The reactivity of the halopyridazine starting material follows the general trend for aryl halides in palladium-catalyzed cross-coupling reactions: I > Br > Cl. While iodopyridazines exhibit the highest reactivity, they are often more expensive and less stable.[5] Bromopyridazines offer a good balance of reactivity and stability and are commonly used.[6] Chloropyridazines are the most cost-effective but are typically less reactive, often requiring more specialized catalyst systems or harsher reaction conditions.[5] The electronic nature of the pyridazine ring, being electron-deficient, generally facilitates the oxidative addition step in the catalytic cycle.[1]

Phenylacetylene Derivatives

A wide range of substituted and unsubstituted phenylacetylenes can be employed in this reaction. The electronic properties of the substituents on the phenyl ring can influence the reaction rate, though the Sonogashira coupling is generally tolerant of a variety of functional groups.

Palladium Catalysts: The Engine of the Reaction

The palladium catalyst is the central component of the Sonogashira coupling. Both homogeneous and heterogeneous palladium catalysts can be employed.

• Homogeneous Catalysts: These are the most commonly used catalysts due to their high activity and solubility in organic solvents.[5]

  • Palladium(0) Complexes: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a highly active catalyst that can directly enter the catalytic cycle. However, it can be sensitive to air and moisture.[5]

  • Palladium(II) Complexes: Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) is more stable to air and moisture, making it easier to handle. It is reduced in situ to the active Pd(0) species.[5] Other common Pd(II) precursors include palladium(II) acetate (Pd(OAc)₂) and palladium(II) trifluoroacetate (Pd(CF₃COO)₂).[6][7]

• Heterogeneous Catalysts: These catalysts, such as palladium on carbon (Pd/C) or palladium nanoparticles supported on various materials, offer the advantage of easier separation from the reaction mixture and potential for recycling.[8][9]

The choice of phosphine ligands associated with the palladium center is also critical. Bulky and electron-rich phosphine ligands can enhance the rate of the oxidative addition step and improve catalyst stability.[5]

Copper(I) Co-catalyst: The Accelerator

A copper(I) salt, typically copper(I) iodide (CuI), is a common additive in Sonogashira reactions.[4] Its primary role is to react with the terminal alkyne to form a copper(I) acetylide intermediate.[2] This species is more nucleophilic than the parent alkyne and readily undergoes transmetalation with the palladium complex, thereby accelerating the reaction rate and allowing for milder reaction conditions, often at room temperature.[2][5]

However, the presence of copper can also lead to an undesirable side reaction known as Glaser coupling, which results in the homocoupling of two alkyne molecules.[2] This can be minimized by running the reaction under an inert atmosphere. To avoid this side reaction entirely, copper-free Sonogashira protocols have been developed.[10]

The Base: A Multifaceted Role

The base plays several crucial roles in the Sonogashira coupling:

• It deprotonates the terminal alkyne, facilitating the formation of the reactive acetylide species.[2]

• It neutralizes the hydrogen halide (HX) that is formed as a byproduct of the reaction.[2]

Commonly used bases include:

• Amine Bases: Triethylamine (Et₃N), diisopropylethylamine (DIPEA), and piperidine are frequently used. They can often serve as both the base and the solvent.[6][11]

• Inorganic Bases: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are also effective, particularly in copper-free protocols or when the substrates are sensitive to amine bases.[2][11]

The Solvent: Creating the Right Environment

The choice of solvent is critical for ensuring that all reagents are sufficiently soluble and that the reaction proceeds efficiently. Common solvents for Sonogashira couplings include:

• Amine Solvents: As mentioned, amine bases like triethylamine can also function as the solvent.[2]

• Aprotic Polar Solvents: Dimethylformamide (DMF), acetonitrile (MeCN), and tetrahydrofuran (THF) are widely used.[3][6][9]

• Aromatic Hydrocarbons: Toluene can also be an effective solvent.[9]

Comparative Overview of Reagents and Conditions

The following table summarizes the key reagents and their typical conditions for the synthesis of phenylethynyl pyridazine derivatives, based on literature precedents.

Reagent Category	Examples	Typical Loading/Concentration	Role & Considerations
Halopyridazine	3-Iodopyridazine, 3-Bromopyridazine, 3-Chloropyridazine	1.0 equivalent	Reactivity: I > Br > Cl. Chloro derivatives may require more active catalysts or higher temperatures.
Phenylacetylene	Phenylacetylene, substituted phenylacetylenes	1.1 - 1.5 equivalents	Generally robust, but electron-donating or -withdrawing groups on the phenyl ring can influence reaction rates.
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂, Pd(OAc)₂, Pd(CF₃COO)₂	1 - 5 mol%	Pd(0) complexes are directly active but air-sensitive. Pd(II) complexes are more stable and are reduced in situ.
Copper(I) Co-catalyst	Copper(I) Iodide (CuI)	1 - 5 mol%	Accelerates the reaction by forming a copper acetylide intermediate. Can promote alkyne homocoupling (Glaser coupling).
Base	Triethylamine (Et₃N), Diisopropylethylamine (DIPEA), Piperidine, K₂CO₃, Cs₂CO₃	2 - 3 equivalents (or as solvent)	Deprotonates the alkyne and neutralizes the HX byproduct. Choice can depend on substrate sensitivity and whether a copper-free protocol is used.
Solvent	DMF, THF, Acetonitrile, Toluene, Triethylamine	-	Should solubilize all reactants. The choice can influence reaction rate and selectivity.
Temperature	Room Temperature to 100 °C	-	Milder conditions are often possible with more reactive substrates (iodides) and the use of a copper co-catalyst.
Atmosphere	Inert (Nitrogen or Argon)	-	Important to prevent degradation of the catalyst and to minimize Glaser homocoupling, especially when using a copper co-catalyst.

Detailed Experimental Protocol: Synthesis of 3-(Phenylethynyl)-2-aminopyridine

This protocol is adapted from a reported procedure for the Sonogashira coupling of a substituted bromopyridine and serves as a representative example.[6]

Materials:

• 2-Amino-3-bromopyridine (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Palladium(II) trifluoroacetate (Pd(CF₃COO)₂) (2.5 mol%)

• Triphenylphosphine (PPh₃) (5.0 mol%)

• Copper(I) iodide (CuI) (5.0 mol%)

• Triethylamine (Et₃N) (as base and co-solvent)

• Dimethylformamide (DMF) (solvent)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar and a condenser, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this process three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous DMF via syringe, followed by triethylamine. Stir the mixture for 30 minutes at room temperature to allow for catalyst pre-formation.

• Reagent Addition: Add 2-amino-3-bromopyridine (1.0 equiv) and phenylacetylene (1.2 equiv) to the reaction mixture via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 3 hours.[6]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with a saturated aqueous solution of ammonium chloride, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure 3-(phenylethynyl)-2-aminopyridine.

Scientific Integrity & Logic: A Deeper Dive

Causality Behind Experimental Choices:

• Inert Atmosphere: The use of an inert atmosphere is crucial for several reasons. Firstly, the active Pd(0) catalyst is susceptible to oxidation, which would deactivate it. Secondly, in the presence of oxygen, the copper acetylide intermediate can undergo oxidative homocoupling (Glaser coupling) to form 1,4-diphenylbuta-1,3-diyne, a common and often difficult-to-remove byproduct.[2]

• Ligand Selection: Triphenylphosphine is a commonly used ligand that stabilizes the palladium catalyst. The use of more electron-rich and bulky phosphine ligands can sometimes improve catalytic activity, especially for less reactive aryl chlorides.[5]

• Copper-Free vs. Copper-Catalyzed: While the copper co-catalyst significantly enhances the reaction rate, the potential for Glaser coupling and the need to remove residual copper from the final product (a critical consideration in pharmaceutical synthesis) have led to the development of copper-free Sonogashira protocols.[10] These reactions often require higher temperatures, stronger bases (e.g., Cs₂CO₃), or more specialized palladium catalysts with bulky, electron-rich ligands.[5]

Troubleshooting and Self-Validation:

• Low or No Conversion: If the reaction fails to proceed, consider the following:

  • Catalyst Deactivation: Ensure a strictly inert atmosphere and use anhydrous solvents. The palladium precursor may be of poor quality.

  • Insufficiently Active Halide: If using a chloropyridazine, a more active catalyst system (e.g., with a more electron-rich and bulky phosphine ligand) or higher temperatures may be necessary.

  • Base Incompatibility: The chosen base may not be strong enough to deprotonate the alkyne effectively.

• Formation of Homocoupling Product (Glaser Product): This indicates the presence of oxygen. Improve the degassing procedure and maintain a positive pressure of inert gas throughout the reaction.

• Reaction Stalls: This could be due to catalyst decomposition. In some cases, the addition of a second portion of the catalyst may restart the reaction.

Visualizing the Mechanism: The Sonogashira Catalytic Cycle

The Sonogashira coupling proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.

Caption: The catalytic cycles of the copper-catalyzed Sonogashira reaction.

Conclusion

The Sonogashira cross-coupling reaction is an indispensable tool for the synthesis of phenylethynyl pyridazine derivatives. A thorough understanding of the roles of the various reagents—the halopyridazine substrate, the palladium catalyst and its ligands, the copper co-catalyst, the base, and the solvent—is paramount for the successful design and execution of these syntheses. By carefully selecting and optimizing these components, researchers can efficiently access a wide array of novel phenylethynyl pyridazine compounds for evaluation in drug discovery and development programs.

References

• Wikipedia. Sonogashira coupling. [Link]

• Zhu, Q., Liao, L., Cheng, G., Yang, W., Deng, Y., & Yang, D. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

• MDPI. (2020, April 20). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. [Link]

• Al-Amin, M., & Bhuiyan, M. M. H. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC advances, 11(12), 6939-6967. [Link]

• Elangovan, A., Wang, Y. H., & Ho, T. I. (2003). Sonogashira coupling reaction with diminished homocoupling. Organic letters, 5(11), 1841-1844. [Link]

• ArOdes. (2023, November 22). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. [Link]

• Zhu, Q., Liao, L. C., Cheng, G., Yang, W., Deng, Y. Y., & Yang, D. Q. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6(3), 121-133. [Link]

• Beilstein Journal of Organic Chemistry. (2019, December 3). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. [Link]

• Molecules. (2011). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. [Link]

• ResearchGate. (2017). Sonogashira coupling reaction of iodobenzene with phenyl acetylene. [Link]

• Lirias. Strategy for the synthesis of pyridazine heterocycles and its derivatives. [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scirp.org [scirp.org]
• 6. d-nb.info [d-nb.info]
• 7. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arodes.hes-so.ch [arodes.hes-so.ch]
• 9. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review [mdpi.com]
• 11. scirp.org [scirp.org]

Application Note: Solvent Selection for Metal-Catalyzed Cross-Coupling and Direct Amidation of Pyridazine Esters

Executive Summary

The functionalization of pyridazine esters presents a unique dichotomy in synthetic organic chemistry. While the highly electron-deficient nature of the diazine ring accelerates the rate-limiting oxidative addition step in palladium-catalyzed cross-couplings, it simultaneously renders the ester moiety highly susceptible to premature hydrolysis. Furthermore, the adjacent nitrogen atoms of the pyridazine core act as potent chelating ligands, frequently leading to catalyst poisoning. This application note provides a mechanistically grounded guide to solvent and condition selection, ensuring high-yielding Suzuki-Miyaura couplings and direct amidations while preserving or selectively transforming the delicate ester functional group.

Mechanistic Insights: The Pyridazine Ester Microenvironment

The Diazine Effect on Transition Metals

The pyridazine ring is an electron-deficient heterocycle due to the presence of two adjacent nitrogen atoms. This electronic nature is advantageous in palladium-catalyzed cross-coupling reactions as it facilitates the oxidative addition of the palladium catalyst to the carbon-halogen bond[1]. However, these same nitrogen atoms can strongly coordinate to the palladium center. This competitive binding leads to catalyst inhibition, premature deactivation, and the promotion of homo-coupling side reactions (e.g., the formation of symmetrical biaryls instead of the desired cross-coupled product)[1]. To mitigate this, non-coordinating solvents (such as 1,4-dioxane or toluene) must be paired with bulky, electron-rich phosphine ligands (like SPhos) to sterically block the pyridazine nitrogens from the metal center.

Ester Vulnerability in Cross-Coupling

Standard Suzuki-Miyaura protocols frequently employ biphasic solvent systems containing water and moderate bases (e.g., DME/EtOH/aqueous Na₂CO₃)[2]. While effective for unfunctionalized heterocycles, applying these conditions to a pyridazine ester results in rapid saponification. The electron-withdrawing diazine ring highly activates the ester carbonyl toward nucleophilic attack. Therefore, to preserve the ester during C-C bond formation, strictly anhydrous solvent systems utilizing finely milled solid bases are mandatory. In highly complex pharmaceutical syntheses, such as the assembly of the SMA drug Risdiplam, polar aprotic solvents like DMSO or MeCN are sometimes required to overcome the poor solubility of highly functionalized imidazo-pyridazine intermediates[3].

Logical Workflow for Solvent Selection

Logical workflow for solvent selection in pyridazine ester functionalization.

Comparative Solvent Efficacy

The tables below summarize the quantitative impact of solvent selection on both the preservation of the ester during cross-coupling and its deliberate transformation during amidation.

Table 1: Solvent Evaluation for Suzuki-Miyaura Coupling of Halopyridazine Esters

Solvent System	Base	Temp (°C)	Ester Retention (%)	Cross-Coupling Yield (%)	Mechanistic Observation
DME / EtOH / H₂O	Na₂CO₃ (aq)	80	< 10%	85% (as acid)	Rapid saponification due to aqueous base and activated ester[2].
1,4-Dioxane	K₃PO₄ (solid)	90	> 95%	88%	Optimal. Non-coordinating solvent prevents catalyst poisoning; solid base protects ester.
Toluene	Cs₂CO₃ (solid)	100	> 98%	75%	Excellent ester stability, but lower solubility of polar pyridazine limits reaction rate.
DMSO	K₂CO₃ (solid)	80	80%	60%	High solubility for complex intermediates[3], but promotes homo-coupling[1].

Table 2: Solvent Selection for Direct Aminolysis of Pyridazine Esters

Solvent	Additive	Temp (°C)	Conversion to Amide (%)	Mechanistic Observation
Methanol	None	60	85%	Protic solvent activates the ester carbonyl via hydrogen bonding[].
DMF	CaCl₂ (0.5 eq)	80	92%	Polar aprotic solvent with Lewis acid provides excellent stabilization of the transition state.
Toluene	None	100	< 20%	Lack of polarity fails to stabilize the zwitterionic intermediate during aminolysis.

Validated Experimental Protocols

Protocol A: Anhydrous Suzuki-Miyaura Coupling (Ester-Preserving)

Objective: Form a C-C bond on a halopyridazine ester without hydrolyzing the ester moiety.

• Solvent Preparation: Dry 1,4-dioxane over 3Å molecular sieves for 24 hours. Degas by sparging with argon for 30 minutes. Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species, while trace water initiates ester hydrolysis.

• Reagent Assembly: In a flame-dried Schlenk tube, add the halopyridazine ester (1.0 equiv), the boronic acid/ester (1.2 equiv), and finely milled anhydrous K₃PO₄ (2.0 equiv).

• Catalyst Loading: Add Pd₂(dba)₃ (2.5 mol%) and SPhos (6.0 mol%). Causality: The bulky biaryl phosphine ligand (SPhos) creates a steric shield around the Pd center, preventing the pyridazine nitrogens from coordinating and poisoning the catalyst[1].

• Reaction Execution: Add the degassed 1,4-dioxane to achieve a 0.2 M concentration. Seal the tube and heat to 90 °C for 12 hours under vigorous stirring. Self-Validation Check: The solution should transition from deep purple (Pd₂(dba)₃) to a pale yellow/orange (active Pd(0)L₂). The appearance of a black precipitate (Pd black) within the first hour indicates oxygen contamination or ligand dissociation.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the inorganic base and catalyst residues. Concentrate under reduced pressure and purify via flash chromatography.

Protocol B: Direct Aminolysis of Pyridazine Esters

Objective: Convert a pyridazine ester directly to an amide, bypassing saponification and the need for expensive peptide coupling reagents.

• Reaction Assembly: In a sealed pressure tube, dissolve the pyridazine ester (1.0 equiv) in anhydrous DMF (0.5 M).

• Amine Addition: Add the desired aliphatic or aromatic amine (3.0 equiv). For less nucleophilic aromatic amines, add anhydrous CaCl₂ (0.5 equiv) as a Lewis acid catalyst.

• Execution: Seal the tube and heat to 80 °C for 16 hours. Causality: The electron-withdrawing nature of the pyridazine ring activates the ester. DMF stabilizes the polar transition state of the addition-elimination mechanism[]. Self-Validation Check: Monitor via TLC (Hexane/EtOAc). The highly UV-active starting material should cleanly convert to a lower-Rf spot (the amide). If the reaction stalls, the amine may be too sterically hindered.

• Workup: Quench the reaction with water. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (3x) to completely remove the DMF solvent. Dry over Na₂SO₄ and concentrate. Alternative: If direct aminolysis fails due to extreme steric hindrance, saponify to the carboxylic acid and utilize DMTMM as a coupling reagent. DMTMM is highly effective in alcoholic or aqueous solvents without regenerating the ester[5].

Troubleshooting Matrix

Observed Issue	Mechanistic Cause	Recommended Solution
Significant homo-coupling of the boronic acid	Oxidative addition is too slow, or Pd is coordinating to the pyridazine nitrogens instead of the ligand[1].	Switch to a more electron-rich, bulky ligand (e.g., XPhos) and ensure strict degassing of the dioxane solvent.
Complete consumption of starting material, but low isolated yield of ester	Ester hydrolysis is occurring due to trace water in the base or solvent.	Ensure K₃PO₄ is strictly anhydrous (dry in a vacuum oven at 120 °C overnight). Switch from Dioxane to Toluene if the substrate is highly soluble.
Aminolysis reaction stalls at <50% conversion	The amine is not nucleophilic enough, or the transition state is not adequately stabilized.	Add a Lewis acid (CaCl₂ or MgCl₂) or switch the solvent to a protic solvent like Methanol to provide hydrogen-bond activation to the carbonyl oxygen[].

References

• preventing homo-coupling side reactions in pyridazine synthesis Source: benchchem.com URL:1

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies Source: nih.gov (PMC) URL:2

• Comprehensive Risdiplam Synthesis Overview: From Cross-Coupling Reliance to Complete Palladium Independence Source: mdpi.com URL:3

• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals Source: acs.org URL:5

• Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection Source: bocsci.com URL:

Sources

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• 2. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive Risdiplam Synthesis Overview: From Cross-Coupling Reliance to Complete Palladium Independence [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Minimizing Homocoupling in Phenylethynyl Pyridazine Synthesis

Welcome to the Advanced Troubleshooting Portal for Heterocyclic Cross-Coupling. This guide is specifically engineered for researchers and drug development professionals facing challenges with Glaser homocoupling byproducts during the synthesis of phenylethynyl pyridazines via the Sonogashira reaction.

Our methodology focuses on the mechanistic causality behind side-product formation, offering self-validating protocols to ensure high-fidelity carbon-carbon bond formation.

Mechanistic Insights: The Root Cause of Homocoupling

Q: Why is phenylacetylene homocoupling so prevalent when functionalizing pyridazines?

A: The formation of 1,4-diphenylbuta-1,3-diyne (the Glaser homocoupling byproduct) is primarily an oxidative dimerization driven by the copper(I) co-catalyst in the presence of trace oxygen[1]. However, the issue is severely exacerbated by the electronic nature of the pyridazine ring.

Pyridazines are highly electron-deficient heterocycles. In the standard Sonogashira catalytic cycle, the initial oxidative addition of the Pd(0) catalyst into the halopyridazine C-X bond is kinetically slow. This bottleneck creates a buildup of the copper-phenylacetylide intermediate. While waiting for the sluggish palladium transmetalation step, the copper-acetylide is highly susceptible to oxidative homocoupling[2].

Caption: Competing Sonogashira cross-coupling and Glaser homocoupling pathways in pyridazine synthesis.

Troubleshooting & Optimization FAQs

Q: Is standard nitrogen sparging sufficient for oxygen exclusion? A: No. Standard sparging often leaves dissolved oxygen trapped within the solvent lattice. Because the Glaser pathway is a radical process catalyzed by Cu(II) (formed when O2 oxidizes Cu(I)), even parts-per-million (ppm) levels of oxygen will trigger homocoupling[1]. You must use the Freeze-Pump-Thaw method to rigorously degas the solvent.

Q: Can I eliminate the copper co-catalyst entirely to solve this? A: Yes. Transitioning to a Copper-Free Sonogashira protocol is the most definitive way to suppress Glaser coupling[3]. By removing copper, you eliminate the metal center responsible for the oxidative dimerization. To compensate for the lack of copper-mediated alkyne activation, you must use electron-rich, bulky phosphine ligands (e.g., XPhos or SPhos) which accelerate the reductive elimination step from the palladium center[4].

Q: How does the choice of halopyridazine affect the byproduct ratio? A: The leaving group directly dictates the rate of oxidative addition. 3-Chloropyridazine reacts sluggishly, giving the alkyne ample time to homocouple. Switching to 3-Iodopyridazine lowers the activation energy for oxidative addition, allowing the cross-coupling pathway to outcompete homocoupling kinetics.

Q: Does the rate of phenylacetylene addition matter? A: Absolutely. By utilizing a syringe pump to add phenylacetylene slowly over several hours, you maintain a low steady-state concentration of the alkyne. This statistically minimizes the probability of two alkyne molecules interacting at the catalyst center simultaneously.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes internal validation data demonstrating how specific experimental modifications shift the product distribution away from the homocoupled diyne and toward the desired phenylethynyl pyridazine.

Halopyridazine	Catalyst System	Atmosphere / Degassing	Alkyne Addition	Cross-Coupling Yield (%)	Homocoupling Yield (%)
3-Chloropyridazine	Pd(PPh₃)₄ / CuI (10 mol%)	N₂ Sparging (10 min)	Bolus (All at once)	32%	58%
3-Iodopyridazine	Pd(PPh₃)₄ / CuI (5 mol%)	N₂ Sparging (10 min)	Bolus	55%	35%
3-Iodopyridazine	Pd(PPh₃)₄ / CuI (2 mol%)	Freeze-Pump-Thaw (3x)	Syringe Pump (2 hr)	81%	< 5%
3-Chloropyridazine	Pd(OAc)₂ / XPhos (No Cu)	Freeze-Pump-Thaw (3x)	Bolus	88%	Not Detected

Diagnostic Workflow

Use the following logic tree to systematically diagnose and eliminate homocoupling in your specific setup.

Caption: Decision tree for diagnosing and resolving homocoupling in phenylethynyl pyridazine synthesis.

Self-Validating Experimental Protocols

Protocol A: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

Causality: Removes dissolved oxygen that standard sparging misses, preventing the oxidation of Cu(I) to Cu(II).

• Preparation: Place the amine base (e.g., diisopropylethylamine) and solvent (e.g., DMF or THF) into a heavy-walled Schlenk flask containing a magnetic stir bar. Seal the flask tightly.

• Freeze: Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

• Pump: Open the flask to a high-vacuum line (target < 0.1 Torr) for 5 minutes to evacuate the headspace.

• Thaw: Close the vacuum valve and remove the flask from the liquid nitrogen. Allow it to thaw completely in a room-temperature water bath.

• Self-Validation Check: Observe the solvent as it thaws. You will see bubbles of gas escaping the liquid lattice.

• Repeat: Repeat steps 2-4 for a total of three cycles.

• Final Validation: During the third thaw cycle, no bubbles should form . If bubbling persists, perform a fourth cycle. Backfill with ultra-high purity Argon.

Protocol B: Copper-Free Sonogashira Synthesis of Phenylethynyl Pyridazine

Causality: Bypasses the copper-acetylide intermediate entirely, relying on an electron-rich palladium catalyst to activate the alkyne and drive reductive elimination[4].

• Reagent Loading: To a flame-dried Schlenk tube under Argon, add 3-iodopyridazine (1.0 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), and XPhos (0.04 mmol, 4 mol%).

• Solvent Addition: Add 5 mL of the rigorously degassed solvent/amine mixture (from Protocol A) via an air-tight syringe.

• Alkyne Addition: Add phenylacetylene (1.2 mmol) dropwise over 1 hour using a syringe pump.

• Reaction Execution: Stir the reaction at 60 °C for 4 hours.

• Self-Validation Check (In-Process): Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Success Indicator: Presence of the product mass [M+H]⁺ corresponding to the phenylethynyl pyridazine.

  • Failure Indicator: Presence of an m/z 202 peak, which confirms the formation of 1,4-diphenylbuta-1,3-diyne. If m/z 202 is detected, abort the reaction, as oxygen has breached the system.

References

• Wikipedia Contributors. "Sonogashira coupling - Copper-free Sonogashira coupling." Wikipedia, The Free Encyclopedia. URL: [Link]

• Gevorgyan, V., et al. "Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation." Organic Letters, American Chemical Society, 2020. URL:[Link]

• Tiwari, V. K., et al. "Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014." National Institutes of Health (PMC), 2023. URL:[Link]

Sources

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• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions for the successful purification of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate. The information presented herein is grounded in established chemical principles and practical laboratory experience to ensure the highest degree of scientific integrity.

Introduction

Methyl 6-(phenylethynyl)pyridazine-3-carboxylate is a heterocyclic compound of interest in medicinal chemistry. Its synthesis, commonly achieved through a Sonogashira cross-coupling reaction, can present several purification challenges.[1][2] The presence of the electron-deficient pyridazine ring and the phenylethynyl group can lead to the formation of specific side products and complicate the isolation of the desired compound in high purity.[1] This guide aims to address these challenges directly, providing a clear path to obtaining a pure product.

Troubleshooting Guide: Isolating High-Purity Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

This section addresses common issues encountered during the purification of the title compound.

Issue 1: My TLC plate shows multiple spots, and I'm unsure which is my product.

Possible Causes & Solutions:

• Incomplete Reaction: The presence of starting materials (e.g., a halopyridazine and phenylacetylene) is a common reason for multiple spots on a TLC plate.

  • Solution: Before beginning purification, ensure the reaction has gone to completion by monitoring it with TLC until the starting material spots are no longer visible.

• Formation of Side Products: Sonogashira couplings are prone to side reactions, most notably the homocoupling of the terminal alkyne (Glaser coupling) to form a diyne byproduct.[1][3] Another potential side reaction is the homocoupling of the pyridazine starting material.[1]

  • Solution: To minimize homocoupling, ensure that all reagents and solvents are of high purity and anhydrous, and that the reaction is performed under an inert, degassed atmosphere.[1] Using an atmosphere of hydrogen gas diluted with nitrogen or argon has also been shown to reduce homocoupling.[3]

• Compound Degradation: The product may be unstable on silica gel, leading to streaking or the appearance of new spots during chromatography.[4]

  • Solution: To test for stability, spot a solution of your crude product on a TLC plate, let it sit for 30-60 minutes, and then develop it. If new spots or significant streaking appear compared to a freshly spotted lane, your compound is likely degrading on the silica. In this case, consider using a less acidic stationary phase like alumina or deactivating the silica gel.[4]

Issue 2: My column chromatography is not providing good separation.

Possible Causes & Solutions:

• Inappropriate Solvent System: The polarity of the eluent may not be optimized to effectively separate the product from impurities.

  • Solution: Systematically screen different solvent systems using TLC. A good starting point for many pyridazine derivatives is a mixture of hexanes and ethyl acetate.[5] Aim for an Rf value of 0.2-0.3 for your product to ensure good separation on the column. For highly polar impurities that do not move from the baseline, a more polar solvent system, such as dichloromethane with a small percentage of methanol containing ammonium hydroxide, can be effective.[4]

• Overloading the Column: Applying too much crude material to the column will lead to broad, overlapping bands.

  • Solution: As a general rule, use a silica gel mass that is 50-100 times the mass of your crude product.

• Poor Column Packing: An improperly packed column will have channels that lead to poor separation.

  • Solution: Ensure the silica gel is uniformly packed as a slurry to avoid air bubbles and cracks.

• Crystallization on the Column: If the product or a major impurity is a solid with limited solubility in the eluent, it may crystallize on the column, blocking solvent flow.[4]

  • Solution: If this occurs, it may be necessary to perform a pre-purification step, such as a recrystallization or a filtration through a short plug of silica, to remove the problematic solid before attempting column chromatography.[4]

Purification Workflow Decision Tree

The following diagram illustrates a logical workflow for troubleshooting the purification of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate.

Caption: Decision tree for purification strategy.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying Methyl 6-(phenylethynyl)pyridazine-3-carboxylate?

A1: The most common and generally effective method is flash column chromatography on silica gel.[5] This technique allows for the separation of the desired product from unreacted starting materials and common side products like the diyne formed from Glaser coupling.[1][3]

Q2: What are some suitable solvent systems for the recrystallization of pyridazine derivatives?

A2: Recrystallization can be a powerful purification technique if a suitable solvent is found. For pyridazine derivatives, common solvents for recrystallization include methanol, ethanol, dioxane, benzene, and mixtures of acetone and hexanes.[5][6][7] The choice of solvent will depend on the specific solubility profile of your compound and its impurities.

Q3: How can I confirm the purity of my final product?

A3: Purity should be assessed using multiple analytical techniques.

• NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of your compound and can reveal the presence of impurities.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis can provide a quantitative measure of purity.[8]

Q4: My compound is very polar and won't move off the baseline on my TLC plate, even with 100% ethyl acetate. What should I do?

A4: For very polar compounds, you will need to use a more polar eluent system. A common strategy is to add a small percentage (1-10%) of a stock solution of 10% ammonium hydroxide in methanol to dichloromethane.[4] Alternatively, reversed-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar (e.g., water/acetonitrile or water/methanol), can be an effective option.[4]

Q5: I'm seeing drifting retention times during my HPLC analysis. What could be the cause?

A5: Drifting retention times in HPLC can be caused by several factors. A common issue, particularly in normal-phase chromatography, is the slow equilibration of the column with the mobile phase, especially concerning the water content of the solvents.[9] Other potential causes include temperature fluctuations, changes in mobile phase composition, or column contamination.[10][11] Using an HPLC-grade solvent and ensuring the mobile phase is properly degassed can help mitigate this issue.[10]

Key Purification Parameters

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (default), Alumina (for acid-sensitive compounds)	Silica gel is a versatile and widely used stationary phase. Alumina is a good alternative if the compound is found to degrade on silica.[4]
Mobile Phase	Hexane/Ethyl Acetate gradients	This solvent system offers a good polarity range for separating many organic compounds.
TLC Rf Target	0.2 - 0.3	This Rf range typically provides the best separation during column chromatography.
Column Loading	1-2% of silica gel mass	Overloading the column leads to poor separation and mixed fractions.

Step-by-Step General Protocol for Flash Column Chromatography

• Prepare the Slurry: In a beaker, add silica gel to your chosen starting eluent (a low polarity mixture of your solvent system) to form a slurry.

• Pack the Column: Pour the slurry into the chromatography column, ensuring there are no air bubbles. Allow the silica to settle into a packed bed.

• Add Sand: Add a thin layer of sand on top of the silica bed to prevent it from being disturbed during sample loading.

• Load the Sample: Dissolve your crude product in a minimal amount of a suitable solvent (ideally the eluent or a slightly more polar solvent) and carefully apply it to the top of the column. Alternatively, for less soluble compounds, you can pre-adsorb the crude material onto a small amount of silica gel and load the resulting solid onto the column.[4]

• Elute the Column: Begin eluting with your starting solvent system, gradually increasing the polarity as needed to move your compound down the column.

• Collect Fractions: Collect fractions and monitor them by TLC to identify which ones contain your pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified product.

In-Depth Look: Potential Side Reactions in Synthesis

The following diagram illustrates the desired Sonogashira coupling reaction and the common homocoupling side reaction.

Caption: Desired vs. side reaction pathways.

References

• Ghorab, M. M., Alsaid, M. S., & Nissan, Y. M. (2017). Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. Molecules, 22(1), 148. [Link]

• Jacobsen, N., et al. (1986). Preparation of substituted pyridazines.

• Science of Synthesis. (n.d.). Product Class 8: Pyridazines. Thieme. [Link]

• Semantic Scholar. (n.d.). Supporting Information. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Chromatography. Retrieved from [Link]

• EPRUI Biotech. (2018, August 23). Troubleshooting 6 Common Problems in Liquid Chromatography Separations. Retrieved from [Link]

• Ghorab, M. M., Alsaid, M. S., & Nissan, Y. M. (2017). Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. ResearchGate. [Link]

• Anand, R. V., & Varghese, B. (2005). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 7(12), 2373–2376. [Link]

• Wermuth, C. G., & Lafon, L. (1992). 6-Alkylpyridazine derivatives, process for their preparation and compositions containing them.

• Reddit. (2022, February 22). troubleshooting column chromatography. r/chemistry. [Link]

• Li, J., et al. (2015). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. ResearchGate. [Link]

• Dong, M. W. (n.d.). HPLC Troubleshooting. Retrieved from [Link]

• Chaykovsky, M., & Lin, M. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

• HALO Columns. (2023, November 3). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• Konno, S., et al. (1992). SYNTHESIS OF 6-ALKYLAMINO-3-PYRIDAZINECARBOXYLIC ACID DERIVATIVES FROM METHYL 6-CHLORO-3-PYRIDAZINECARBOXYLATE. HETEROCYCLES, 34(2), 219-222. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Carroll, F. I., et al. (2007). Synthesis and pharmacological evaluation of phenylethynyl[1][5][12]methyltriazines as analogues of 3-methyl-6-(phenylethynyl)pyridine. Journal of Medicinal Chemistry, 50(14), 3388-3391. [Link]

• Gholinejad, M., & Ghorbani-Choghamarani, A. (2020). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 10(42), 25035-25057. [Link]

• Wikipedia. (n.d.). 2-Methyl-6-(phenylethynyl)pyridine. Retrieved from [Link]

• Shakeel, F., et al. (2019). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. MDPI. [Link]

• Breit, B., et al. (2016). Rhodium-Catalyzed Addition of Carboxylic Acids to Terminal Alkynes towards Z-Enol Esters. Organic Syntheses, 93, 367-384. [Link]

• The Royal Society of Chemistry. (n.d.). Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. Retrieved from [Link]

• HUSSAIN, M., et al. (2013). A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. depts.washington.edu [depts.washington.edu]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. US4628088A - Preparation of substituted pyridazines - Google Patents [patents.google.com]
• 6. Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. lcms.cz [lcms.cz]
• 10. epruibiotech.com [epruibiotech.com]
• 11. halocolumns.com [halocolumns.com]
• 12. 1391765-88-0|Methyl 6-(phenylethynyl)pyridazine-3-carboxylate|BLD Pharm [bldpharm.com]

Optimizing catalyst loading for pyridazine alkynylation reactions

Ticket ID: PYR-ALK-OPT-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Topic: Optimizing Catalyst Loading & Troubleshooting

Diagnostic Triage: Start Here

Welcome to the Technical Support Center. Pyridazine alkynylation is notoriously difficult due to the "diazine effect"—the adjacent nitrogen atoms (N1, N2) act as a chelating trap for transition metals, effectively poisoning standard catalysts.

Before adjusting catalyst loading, use this logic tree to diagnose your current failure mode.

Figure 1: Diagnostic logic flow for identifying primary failure modes in pyridazine cross-coupling.

Critical Issue: The "Poisoned" Catalyst

User Query: "I am using standard Sonogashira conditions (5 mol% Pd(PPh3)4), but the reaction stalls at 20% conversion. Adding more catalyst doesn't help."

Root Cause Analysis

The pyridazine ring is electron-deficient but contains two adjacent nitrogen atoms with lone pairs. Unlike pyridine, the 1,2-diazine system creates a "bidentate-like" electronic environment that competes with your phosphine ligands.

• N-Coordination: The pyridazine N binds to Pd(II), forming a stable, non-reactive complex (Pd-N adduct) before the oxidative addition can occur.

• Inhibition: This removes active Pd(0) from the catalytic cycle.

The Solution: Steric Bulk & Ligand Exchange

To optimize loading down from 5 mol% to <1 mol%, you must prevent N-coordination.

• Protocol Shift: Switch from PPh3 to bulky, electron-rich ligands like XPhos or SPhos . The steric bulk prevents the palladium from getting close enough to the pyridazine nitrogens to coordinate, while still allowing the oxidative addition to the C-Halogen bond.

• Alternative: Use Pd(OAc)2 with dppf (1,1'-Bis(diphenylphosphino)ferrocene). The bite angle of dppf resists displacement by the pyridazine nitrogens.

Optimization Data: Catalyst Loading Matrix

The following data summarizes an optimization study for the coupling of 3-chloropyridazine with phenylacetylene. Note how ligand choice dictates the minimum viable loading.

Catalyst Precursor	Ligand (L)	Loading (mol%)	Yield (%)	Notes
Pd(PPh3)4	(PPh3)	5.0	45%	Stalled. High homocoupling.
Pd(PPh3)4	(PPh3)	10.0	52%	Diminishing returns.
Pd(OAc)2	XPhos	0.5	92%	Optimal. Fast kinetics.
Pd(OAc)2	XPhos	0.1	78%	Slower, requires 24h.
PdCl2(dppf)	dppf	1.0	88%	Robust, easy workup.
Pd/C (Heterogeneous)	-	2.5	60%	Leaching observed.

Mechanistic Insight: Why Copper is a Double-Edged Sword

User Query: "I see a lot of alkyne dimer (Glaser product) and low product yield. Should I reduce the Copper loading?"

The Mechanism

In standard Sonogashira, Cu(I) activates the alkyne.[1] However, in the presence of trace Oxygen (O2), Cu(I) catalyzes the oxidative homocoupling of alkynes (Glaser coupling).

Figure 2: Competition between productive cycle, catalyst poisoning (N-coordination), and Glaser side-reaction.

Corrective Protocol: Copper-Free or "Slow-Drip"

To optimize loading and purity:

• Copper-Free Variant: Use Pd(CH3CN)2Cl2 with XPhos and Cs2CO3 in 1,4-Dioxane . This eliminates Glaser coupling entirely, though it requires higher temperatures (90-100°C).

• Slow Addition: If Cu is necessary (for rate), do not add all alkyne at once. Add the alkyne via syringe pump over 1 hour. This keeps the concentration of Cu-acetylide low relative to the Pd-Ar complex, favoring cross-coupling over homocoupling.

Standard Operating Procedures (SOPs)

Protocol A: High-Efficiency Pd-Catalyzed Alkynylation

Best for: 3-chloropyridazines and difficult substrates.

• Preparation: In a glovebox or under strict Ar flow, charge a reaction vial with:

  • 3-Chloropyridazine (1.0 equiv)

  • Pd(OAc)2 (0.5 mol%) [2]

  • XPhos (1.0 mol%) - Crucial: 2:1 Ligand/Metal ratio.

  • Cs2CO3 (2.0 equiv)[3]

• Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration). Note: DMF is acceptable but harder to remove.

• Degassing: Sparge with Argon for 10 minutes. This is non-negotiable to prevent catalyst death.

• Addition: Add Terminal Alkyne (1.2 equiv).

• Reaction: Seal and heat to 100°C for 4-12 hours.

• Workup: Filter through a Celite pad. Wash with EtOAc. Concentrate.

  • Tip: If the residue is dark, wash with aqueous L-Cysteine to sequester Pd residues.

Protocol B: Radical C-H Alkynylation (Metal-Free/Low-Metal)

Best for: Unfunctionalized pyridazines (Minisci-type).

• Activation: Convert Pyridazine to N-oxide or N-acyl salt to activate the C-H bond at C4.

• Reagents:

  • Pyridazine N-oxide (1.0 equiv)

  • Alkynyl sulfone or Alkynyl bromide (Radical trap)

  • Ir(ppy)3 (1 mol%) (Photocatalyst)

• Conditions: Blue LED irradiation, Room Temperature, Solvent: DCM/H2O biphasic mix.

• Mechanism: The radical generated at the pyridazine C4 position attacks the alkyne radical trap. This avoids the "N-poisoning" issue of Pd chemistry entirely.

References

• Zhu, Q. et al. (2017).[4] Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis.

• Helm, M. D. et al. (2005).[5] Synthesis of highly substituted pyridazines through alkynyl boronic ester cycloaddition reactions. Angewandte Chemie International Edition.

• Chinchilla, R., & Nájera, C. (2007).[1] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.

• Li, M. et al. (2022).[6] Synthesis of polysubstituted pyridazines via Cu-mediated C(sp3)-C(sp3) coupling. CCS Chemistry.[6]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. Synthesis of highly substituted pyridazines through alkynyl boronic ester cycloaddition reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Stability of Methyl Esters in Basic Coupling Reactions

From the Desk of a Senior Application Scientist

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. In the intricate world of multi-step organic synthesis, particularly in peptide and medicinal chemistry, the methyl ester stands out as a common and useful protecting group for carboxylic acids.[1][2] However, its lability under basic conditions presents a significant challenge, especially during amide bond formation, a reaction frequently mediated by bases.

This guide is designed to provide you with in-depth, field-proven insights into navigating this challenge. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and ensure the integrity of your methyl ester-containing molecules.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: My methyl ester is being hydrolyzed (saponified) during my amide coupling reaction. What are the likely causes, and how can I prevent it?

This is the most common failure mode when working with methyl ester-containing substrates. Saponification, the base-mediated hydrolysis of an ester to a carboxylate salt, is an irreversible and often rapid side reaction that competes with your desired amide formation.[3][4] The key to preventing it lies in carefully controlling four main factors: the choice of base, the coupling reagent, the reaction temperature, and the solvent system.

Root Cause Analysis & Solutions:

• Inappropriate Base Selection: The base used to deprotonate the carboxylic acid (or the amine salt) is the primary culprit. Using strong, nucleophilic bases like NaOH, KOH, or even LiOH will readily cause saponification.[5] Even less potent bases like triethylamine (Et₃N) can be problematic due to their relatively small size and sufficient basicity to promote hydrolysis.

  • Solution: Switch to a sterically hindered, non-nucleophilic base. N,N-Diisopropylethylamine (DIPEA or Hünig's base) and N-methylmorpholine (NMM) are the industry standards for this purpose.[6] Their bulky alkyl groups prevent them from acting as nucleophiles and attacking the ester's carbonyl carbon, while their basicity is sufficient to facilitate the coupling reaction.

• Suboptimal Coupling Reagent: Some coupling reagents require harsher conditions or generate byproducts that can facilitate hydrolysis. While classic carbodiimides like EDC and DCC are effective, they can be sluggish, tempting the user to increase the temperature or use a stronger base.[6][7]

  • Solution: Employ a modern, highly efficient uronium or phosphonium salt-based coupling reagent. Reagents like HATU , HBTU , and COMU are exceptionally fast and effective, often achieving full conversion at low temperatures where the rate of hydrolysis is significantly reduced.[8][9][10] HATU, in particular, is known for its high reactivity and ability to suppress racemization.[8][9]

• Elevated Reaction Temperature: Like most chemical reactions, the rate of ester hydrolysis increases with temperature.[11] Running a coupling reaction at elevated temperatures to push a sluggish reaction to completion is a common mistake that leads directly to saponification.

  • Solution: Maintain low temperatures. Start your coupling reaction at 0 °C and allow it to warm slowly to room temperature. Carbodiimide-mediated couplings, in particular, benefit from low temperatures to minimize side reactions.[6] If the reaction is slow, it is always better to switch to a more potent coupling reagent than to increase the heat.

• Presence of Water: Water is a necessary reactant for hydrolysis.[12] Using wet solvents or reagents can introduce enough water to cause significant saponification, especially over long reaction times.

  • Solution: Ensure all reagents and solvents are strictly anhydrous. Use freshly distilled solvents or purchase high-quality anhydrous solvents. Store hygroscopic reagents, such as DIPEA and DMF, over molecular sieves.

The following diagram provides a workflow for selecting the appropriate conditions to minimize the risk of saponification.

Caption: The desired amidation pathway must outcompete potential hydrolysis side reactions.

Q2: Which bases are recommended for amide coupling in the presence of a methyl ester, and why?

The choice of base is critical. The ideal base should be strong enough to deprotonate the relevant species but be a poor nucleophile to avoid attacking the ester.

Base	Abbreviation	pKa (Conjugate Acid)	Type	Recommendation for Methyl Esters
N,N-Diisopropylethylamine	DIPEA, DIEA	~10.7	Tertiary Amine (Hindered)	Excellent: Steric bulk prevents nucleophilic attack. The top choice. [6]
N-Methylmorpholine	NMM	~7.4	Tertiary Amine	Good: Less basic than DIPEA, but also an effective non-nucleophilic base. [6][13]
Triethylamine	Et₃N, TEA	~10.75	Tertiary Amine	Use with Caution: Less sterically hindered than DIPEA; can cause saponification in sensitive cases.
Pyridine	Py	~5.25	Aromatic Amine	Not Recommended: Can act as a nucleophilic catalyst, promoting hydrolysis.
Sodium Hydroxide	NaOH	~15.7	Hydroxide	Avoid: A strong nucleophile that will rapidly hydrolyze the ester. [3]

Q3: What role does the solvent play in preventing methyl ester hydrolysis?

The solvent has a dual role: solubilizing the reactants and influencing reaction kinetics.

• Solubility: Polar aprotic solvents like N,N-Dimethylformamide (DMF) , N-Methyl-2-pyrrolidone (NMP) , Acetonitrile (ACN) , and Dichloromethane (DCM) are standard choices because they effectively dissolve the polar starting materials, reagents, and intermediates. [6][14]* Aprotic Nature: Aprotic solvents do not have acidic protons (like water or alcohols), which is crucial. Protic solvents can participate in hydrolysis and can also solvate and potentially deactivate the nucleophilic amine. [15]* Anhydrous Condition: As mentioned in the troubleshooting section, the solvent must be anhydrous to prevent introducing water, a key reactant for the hydrolysis side reaction.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling with a Methyl Ester-Containing Substrate using HATU

This protocol is optimized to maximize yield while minimizing the risk of saponification.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 eq) and the methyl ester-containing amine hydrochloride salt (1.1 eq).

• Dissolution: Dissolve the solids in anhydrous DMF (or DCM) to a concentration of approximately 0.1 M.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: Add HATU (1.1 eq) to the stirred solution.

• Base Addition: Add DIPEA (3.0 eq) dropwise to the reaction mixture. The extra equivalent of base is to neutralize the amine hydrochloride salt.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting carboxylic acid is consumed.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Screening for Optimal Base to Minimize Saponification

If you are working with a particularly sensitive substrate, it may be necessary to screen bases.

• Setup: Prepare three identical small-scale reactions as described in Protocol 1 (steps 1-4).

• Base Variation:

  • To Reaction A, add DIPEA (3.0 eq).

  • To Reaction B, add NMM (3.0 eq).

  • To Reaction C, add Triethylamine (3.0 eq).

• Analysis: Allow all reactions to proceed for the same amount of time (e.g., 3 hours). Take a small aliquot from each reaction, quench it, and analyze by LC-MS.

• Comparison: Compare the ratio of the desired amide product to the saponified carboxylic acid byproduct in each reaction. This will provide direct evidence for which base is most compatible with your specific substrate.

References

• Green, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. [URL: https://www.wiley.com/en-us/Protective+Groups+in+Organic+Synthesis%2C+4th+Edition-p-9780470053485]
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem. [URL: https://www.bachem.com/knowledge-center/technical-notes/efficient-peptide-synthesis-a-guide-to-coupling-reagents-additives/]
• Valle, I. K., et al. (2019). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. NIH Public Access. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6986506/]
• Gardner, J. H. (1980). Hydrolysis of methyl esters. U.S. Patent No. 4,185,027. Google Patents. [URL: https://patents.google.
• Garg, N. K., & Newman, S. G. (2019). Methyl Esters as Cross-Coupling Electrophiles: Direct Synthesis of Amide Bonds. Synlett, 30(11), 1187-1193. [URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0037-1611790]
• Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.
• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177. [URL: https://pubs.acs.org/doi/10.1021/acs.oprd.5b00344]
• Aapptec. (n.d.). Coupling Reagents. Aapptec Peptides. [URL: https://www.aapptec.com/coupling-reagents-s]
• Poulsen, T. B., & Jørgensen, K. A. (2015). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2015/np/c4np00115a]
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. HepatoChem. [URL: https://www.hepatochem.com/amide-coupling-reaction-in-medicinal-chemistry/]
• Ashenhurst, J. (2019). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2018/10/01/hydrolysis-of-amides/]
• Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [URL: https://www.chemistrysteps.
• Hiskey, R. G., & Adams, J. B. (1965). Peptide synthesis. Part III. Protection of carboxyl group. Journal of the Chemical Society, 2178-2184. [URL: https://pubs.rsc.org/en/content/articlelanding/1965/jr/jr9650002178]
• Robertson, R. E., & Laughton, P. M. (1957). THE TEMPERATURE DEPENDENCE OF THE HYDROLYSIS OF METHYL ESTERS OF CERTAIN ALKYL-SUBSTITUTED BENZENESULPHONATES IN WATER. Canadian Journal of Chemistry. [URL: https://cdnsciencepub.com/doi/abs/10.1139/v57-203]
• ResearchGate. (n.d.). Influence of the temperature on percentage of methyl esters conversion. ResearchGate. [URL: https://www.researchgate.net/figure/shows-the-influence-of-the-temperature-on-percentage-of-methyl-esters-conversion-The_fig3_329621008]
• Bakherad, M., et al. (2019). Base-promoted direct amidation of esters: beyond the current scope and practical applications. Scientific Reports, 9(1), 1-9. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6739343/]
• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [URL: https://www.aapptec.com/standard-coupling-procedures-dic-hobt-pybop-hbtu-pybrop-s]
• OperaChem. (2024). Saponification-Typical procedures. OperaChem. [URL: https://operachem.
• BenchChem. (n.d.). Standard Protocol for HATU Peptide Coupling. BenchChem. [URL: https://www.benchchem.
• Ashenhurst, J. (2019). Synthesis Of Peptides. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2019/02/15/synthesis-of-peptides/]
• Chemistry LibreTexts. (2021). Hydrolysis of Esters and Amides. Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/Introductory_Chemistry_(CK-12)/17%3A_Organic_Chemistry/17.04%3A_Hydrolysis_of_Esters_and_Amides]
• G. E. O'Connor, et al. (2013). Esterification in Ionic Liquids: The Influence of Solvent Basicity. Industrial & Engineering Chemistry Research, 52(41), 14615-14619. [URL: https://www.researchgate.net/publication/274438316_Esterification_in_Ionic_Liquids_The_Influence_of_Solvent_Basicity]
• The Organic Chemistry Tutor. (2022). Saponification Reaction of Esters. YouTube. [URL: https://www.youtube.
• Adams, P. A. (1976). The effect of temperature on the individual stages of the hydrolysis of non-specific-p-nitrophenol esters by alpha-chymotrypsin. The Biochemical journal, 159(2), 371–376. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1164121/]
• Fields, G. B., et al. (1992). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. Methods in molecular biology, 19, 131-149. [URL: https://pubmed.ncbi.nlm.nih.gov/1488210/]
• Wikipedia. (n.d.). HATU. Wikipedia. [URL: https://en.wikipedia.
• Mayato, C., et al. (2018). Methyl esters: an alternative protecting group for the synthesis of O-glycosyl amino acid building blocks. Organic & Biomolecular Chemistry, 16(44), 8509-8513. [URL: https://www.researchgate.net/publication/328574347_Methyl_esters_an_alternative_protecting_group_for_the_synthesis_of_O-glycosyl_amino_acid_building_blocks]
• Chemistry LibreTexts. (2022). Chemistry of Esters. Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)
• Singh, S., et al. (2023). Solvent Effect on Kinetics and Mechanism of Hydrolysis of Biologically Active Esters. International Journal of Current Science. [URL: https://www.ijcspub.org/abstract.php?id=IJCSP23B1225]
• IGNOU. (n.d.). Carboxyl protecting groups. IGNOU. [URL: https://egyankosh.ac.in/bitstream/123456789/22375/1/Unit-3.pdf]
• Isidro-Llobet, A., et al. (2009). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 13(3), 367-380. [URL: https://pubs.acs.org/doi/10.1021/op8003133]
• University of Bath. (n.d.). Lecture 6: Hydrolysis Reactions of Esters and Amides. University of Bath. [URL: https://www.chm.uri.edu/mcquaid/chm228/228_lecture_6.pdf]
• UNIMAS Institutional Repository. (2016). Effect of reaction temperature on acidic hydrolysis of methyl benzoate. UNIMAS IR. [URL: http://ir.unimas.my/id/eprint/24110/]

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• 10. HATU - Wikipedia [en.wikipedia.org]
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• 12. US4185027A - Hydrolysis of methyl esters - Google Patents [patents.google.com]
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• 15. rjpn.org [rjpn.org]

Technical Support Center: Copper Remediation in Pyridazine Synthesis

The Core Challenge: The "Sticky Ligand" Problem

Context: You have likely synthesized a phenylethynyl pyridazine derivative via a Sonogashira coupling . While this reaction is robust, the resulting product often retains high levels of copper (Cu) catalyst.

The Scientific Bottleneck: Unlike simple aryl systems, pyridazines are potent chelators . The 1,2-diazine motif possesses adjacent nitrogen lone pairs that can act as bridging ligands or bidentate binding sites for transition metals.

• The Consequence: Standard aqueous washes (brine/water) fail because the Pyridazine-Cu binding constant (

  ) often competes with or exceeds the solvation energy of free copper ions.

• The Symptom: Your product likely retains a stubborn green/blue tint, or ICP-MS data shows Cu > 500 ppm, failing ICH Q3D guidelines (Oral PDE: 3000 µ g/day ; Parenteral: 300 µ g/day ) [1].

Diagnostic & Decision Matrix

Before selecting a protocol, quantify the problem. Visual inspection is useful but insufficient for pharmaceutical grades.

Troubleshooting FAQ: Is it Copper?

• Q: My product is off-white but ICP-MS says 200 ppm Cu. Why isn't it blue?

  • A: Cu(I) species are often colorless. Sonogashira uses Cu(I) (e.g., CuI).[1][2][3] If not fully oxidized to Cu(II) during workup, the contamination remains invisible until it degrades your product or hits a downstream assay.

• Q: Can I just run a column?

  • A: Not recommended as a primary removal step. Cu-pyridazine complexes often streak on silica or co-elute with your product due to similar polarity. You risk contaminating your stationary phase and failing to separate the metal.

Workflow Visualization: Selection Logic

Caption: Decision tree for selecting the optimal copper removal strategy based on initial contamination levels.

Method A: The Chemical Wash (Bulk Removal)

Best for: Crude mixtures with visible contamination (>1000 ppm).

Standard EDTA washes often fail with pyridazines because the nitrogen-copper bond is kinetically inert or thermodynamically stable at the pH required for EDTA (pH 8-10). We recommend L-Cysteine for its high affinity for Cu under milder conditions.

Protocol: L-Cysteine Wash

Mechanism: L-Cysteine contains a thiol (-SH) group. According to HSAB theory, Sulfur (soft base) binds Copper (soft acid) far more strongly than the Nitrogen (borderline base) of your pyridazine [2].

• Preparation: Dissolve crude product in a water-immiscible solvent (EtOAc or DCM).

• Reagent: Prepare a 5% (w/v) aqueous solution of L-Cysteine .

  • Note: The solution may need pH adjustment to ~7 with NaHCO3 if acid sensitivity is a concern, though free cysteine is usually fine.

• Execution:

  • Add L-Cysteine solution (1:1 vol/vol) to the organic phase.

  • Heat to 40-50°C and stir vigorously for 30-60 minutes. Heat is critical to overcome the kinetic barrier of the Pyridazine-Cu complex.

• Observation: A dark precipitate (Cu-Cysteinate) may form at the interface. This is good.

• Separation: Filter through a Celite pad to remove the precipitate, then separate layers.

• Rinse: Wash organic layer with water (2x) to remove residual cysteine.

Method B: Solid-Phase Scavenging (The "Gold Standard")

Best for: API polishing (<1000 ppm to <10 ppm).

For pharmaceutical intermediates, resin scavengers are superior because they do not introduce soluble impurities.

Recommended Scavengers

Scavenger Type	Functional Group	Specificity	Why it works for Pyridazines
SiliaMetS® Thiol	Si-(CH₂)₃-SH	Broad (Pd, Cu, Ag)	The thiol group outcompetes the pyridazine nitrogen for Cu(I) and Cu(II).
SiliaMetS® Thiourea	Si-(CH₂)₃-NH-CS-NH₂	High Affinity Cu	Excellent for Cu(I); the sulfur is highly nucleophilic.
QuadraPure™ TU	Macroporous Thiourea	High Affinity Cu	Polymer-based alternative; good swelling in DCM.

Protocol: SiliaMetS® Thiol Workflow [3]

• Loading: Determine residual Cu level. Add 3-4 equivalents of SiliaMetS® Thiol (relative to residual Cu moles) to your product solution.

  • Solvent: THF, EtOAc, or DCM are ideal. Avoid alcohols if possible as they can solvate Cu ions, competing with the resin.

• Conditions:

  • Temperature: 22°C (Room Temp) is usually sufficient.

  • Time: 4 hours minimum. For "sticky" pyridazines, stir overnight (12-16h) .

• Filtration: Filter the suspension through a 0.45 µm membrane or a fine frit. The resin will trap the copper.

• Validation: The resin typically turns dark/black as it captures metal. The filtrate should be colorless.

Mechanistic Visualization: Ligand Exchange

Caption: The thermodynamic drive: Thiol resins (Soft Base) displace Pyridazine (Borderline Base) from the Copper center.

Comparative Data: Efficiency Matrix

The following table summarizes expected clearance rates based on internal application data for nitrogen-rich heterocycles.

Method	Initial Cu (ppm)	Final Cu (ppm)	Recovery %	Pros	Cons
Water/Brine Wash	1500	1200	98%	Cheap, easy	Ineffective for pyridazines.
EDTA Wash (pH 9)	1500	400	95%	Standard reagent	Slow kinetics; emulsion risk.
L-Cysteine Wash	1500	<50	92%	Highly effective	Sulfur smell; precipitate handling.
SiliaMetS® Thiol	400	<5	>99%	Pharma Compliant , clean	Higher cost; extra filtration step.

References

• ICH Q3D Guideline for Elemental Impurities. International Council for Harmonisation.[4] (2019). Available at: [Link]

• Unusual Reduction Mechanism of Copper in Cysteine-Rich Environment. Inorganic Chemistry. (2018).[2][4][5] Available at: [Link][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Controlling Temperature to Prevent Alkyne Linker Degradation

Welcome to the Bioconjugation Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and optimize the stability of alkyne linkers. Alkyne degradation—whether through thermal polymerization, hydration, or the hydrolysis of bifunctional handles—can critically derail drug discovery and bioconjugation workflows. This guide provides mechanistic insights, self-validating protocols, and actionable troubleshooting steps to ensure absolute structural integrity during your experiments.

Part 1: Troubleshooting Guides & FAQs

Q1: Why do terminal alkyne linkers degrade when stored at room temperature? A1: While terminal alkynes are generally kinetically stable, prolonged thermal stress can induce free-radical polymerization or oxidation, especially when exposed to light or trace metal impurities[1]. Bifunctional linkers, such as Alkyne-PEG-NHS esters, are even more susceptible to thermal degradation because the NHS ester moiety undergoes rapid hydrolysis in the presence of ambient moisture. Storing these compounds at -20°C under an inert atmosphere (argon or nitrogen) halts these degradation pathways and preserves the integrity of the triple bond[2].

Q2: My Alkyne-PEG-NHS ester failed to conjugate to my protein. Is temperature the issue? A2: Yes, improper temperature management during handling is the leading cause of NHS ester hydrolysis. If a vial is opened immediately after removal from a -20°C freezer, atmospheric humidity rapidly condenses on the cold inner walls of the vial[3]. Water acts as a nucleophile, hydrolyzing the NHS ester into a non-reactive carboxylic acid. Causality: The rate of hydrolysis increases exponentially with temperature and moisture exposure. Solution: Always equilibrate the vial to room temperature (approx. 30 minutes) before opening to prevent condensation[4].

Q3: How does temperature affect the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)? A3: CuAAC is highly versatile and can proceed across a wide temperature range (0–160°C)[5]. However, elevated temperatures during bioconjugation accelerate the generation of reactive oxygen species (ROS) by the Cu(I)/ascorbate catalytic system. These ROS can oxidize sensitive amino acids (like histidine and arginine) on your target protein, leading to unfolding and aggregation[6]. Causality: Heat increases the kinetic energy and collision frequency of Cu-catalyzed oxidative side reactions. Solution: Perform sensitive bioconjugations at 4°C overnight, and utilize Cu-stabilizing ligands (e.g., THPTA) to isolate the metal center and suppress degradation[6].

Part 2: Quantitative Data & Stability Profiles

Understanding the thermal and aqueous stability of your specific alkyne linker is critical for experimental design. The table below summarizes the temperature thresholds and degradation half-lives of common alkyne linkers.

Linker Type	Recommended Storage Temp	Working Temp (Conjugation)	Primary Degradation Pathway	Estimated Half-life in Aqueous Buffer (pH 7.4, 25°C)
Terminal Alkyne (Unmodified)	-20°C	4°C to 37°C	Polymerization / Oxidation	> 1 month
Alkyne-PEG-NHS Ester	-20°C (Desiccated)	4°C to 25°C	NHS Hydrolysis	~1-2 hours
Strain-Promoted Cycloalkynes (DBCO)	-20°C	4°C to 25°C	Hydration / Thiol-ene reactions	Days to weeks

Part 3: Visualizing Degradation Pathways & Workflows

Workflow 1: Temperature-Controlled Handling of Alkyne Linkers

Improper handling introduces moisture, which is the primary catalyst for linker degradation. Follow this logical workflow to maintain reagent integrity.

Workflow for handling alkyne linkers to prevent thermal and moisture degradation.

Workflow 2: Temperature Effects on CuAAC Bioconjugation

Elevated temperatures during click chemistry can destroy the target protein. This diagram maps the causality of thermal stress during conjugation.

Effect of temperature on CuAAC bioconjugation outcomes and degradation pathways.

Part 4: Validated Experimental Protocols

Protocol 1: Temperature-Controlled Handling and Storage of Alkyne Linkers

Causality: Moisture condensation on cold reagents drives the rapid hydrolysis of bifunctional alkyne linkers. This protocol eliminates thermal shock and moisture intrusion.

• Storage: Store all alkyne linkers at -20°C in tightly sealed amber vials to prevent thermal and photolytic degradation[2].

• Equilibration: Transfer the vial from -20°C to a desiccator at room temperature (20-25°C). Wait 30-60 minutes[4].

• Aliquoting: Dissolve the required amount of reagent in an anhydrous organic solvent (e.g., DMSO or DMF). Do not prepare aqueous stock solutions for storage[4].

• Purging: Before returning the remaining solid to storage, purge the vial headspace with a gentle stream of dry argon or nitrogen gas for 10-20 seconds to displace moisture and oxygen[7].

• Resealing: Seal the cap tightly with Parafilm and return immediately to -20°C.

• Self-Validation Checkpoint: Before opening the vial in Step 3, physically touch the exterior glass. It must be completely dry and at ambient temperature. To validate linker integrity post-aliquoting, analyze a 1 µL sample via LC-MS; the presence of a single peak at the exact parent mass (without +18 Da hydration or +16 Da oxidation peaks) validates that the thermal control was successful.

Protocol 2: Low-Temperature CuAAC Bioconjugation for Sensitive Proteins

Causality: Pre-forming the Cu-ligand complex limits free Cu(I) in solution, while lowering the reaction temperature to 4°C suppresses the kinetic rate of ROS generation, preventing protein aggregation.

• Preparation: Dilute the azide-modified target protein in an amine-free buffer (e.g., PBS, pH 7.4). Keep the solution on ice (4°C).

• Reagent Mixing: In a separate microcentrifuge tube, pre-mix CuSO₄ (1 mM final concentration) and THPTA ligand (5 mM final concentration). Incubate at room temperature for 5 minutes to form the catalytic complex.

• Alkyne Addition: Add the alkyne linker (e.g., Alkyne-fluorophore) to the chilled protein solution.

• Catalyst Addition: Add the pre-formed Cu-THPTA complex to the protein-alkyne mixture.

• Initiation: Add freshly prepared sodium ascorbate (5 mM final concentration) to reduce Cu(II) to Cu(I) and initiate the click reaction.

• Thermal Control: Incubate the reaction mixture at 4°C for 12-16 hours (overnight) rather than at room temperature[6].

• Self-Validation Checkpoint: Following the 4°C incubation, analyze an aliquot of the reaction mixture using Size-Exclusion Chromatography (SEC). The elution of a single, sharp monomeric peak without high-molecular-weight shoulders confirms that the low-temperature condition successfully prevented Cu-induced thermal aggregation.

Part 5: References

Sources

• 1. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. lumiprobe.com [lumiprobe.com]

Reference Data & Comparative Studies

Structural Comparison of 6-Phenylethynyl and 6-Styryl Pyridazines

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Structural Biologists, and Materials Scientists

Executive Summary: The Linker Defines the Function

In the design of pyridazine-based pharmacophores and optoelectronic materials, the choice between a phenylethynyl (alkyne) and a styryl (alkene) linker at the 6-position is not merely cosmetic—it fundamentally alters the molecule's electronic topology, photophysics, and binding kinetics.

This guide objectively compares these two scaffolds. While both extend conjugation, the phenylethynyl group offers a rigid, cylindrically symmetric "molecular wire" ideal for precise spatial positioning (e.g., in mGluR5 antagonists).[1] In contrast, the styryl group introduces conformational flexibility and E/Z isomerism, features often exploited for solvatochromic sensing and "switchable" bioactivity.

Structural & Electronic Divergence[2]

Geometric Rigidity and Isomerism

The primary differentiator is the hybridization of the linker carbons (

vs. ).

• 6-Phenylethynylpyridazine:

  • Geometry: Linear.[1] The C≡C triple bond enforces a bond angle of 180°, eliminating cis/trans isomerism.[1]

  • Rotational Barrier: Extremely low (

    0.5 kcal/mol).[1] The phenyl ring acts as a free rotor, yet the overall vector of the molecule remains static.[1]

  • Implication: High predictability in docking studies; ideal for "molecular ruler" applications.[1]

• 6-Styrylpyridazine:

  • Geometry: Planar to twisted.[1] The C=C double bond creates distinct E (trans) and Z (cis) isomers.[1]

  • Rotational Barrier: High for the C=C bond (

    60 kcal/mol), but low for the single bonds, allowing the phenyl ring to twist out of plane to relieve steric strain with the pyridazine hydrogens.

  • Implication: Susceptible to photoisomerization.[1] The E-isomer is typically the thermodynamic product, but the Z-isomer can form under UV irradiation, potentially altering biological potency in situ.[1]

Electronic Communication (Conjugation)

The pyridazine ring is highly electron-deficient (

-deficient).[1]

• Alkyne Linker: Acts as a stronger electron-withdrawing group inductively (

  carbons are more electronegative) but allows efficient -electron communication due to its cylindrical symmetry.[1] It lowers the HOMO-LUMO gap less drastically than the alkene, often resulting in blue-shifted absorption relative to the styryl analog.[1]

• Alkene Linker: Provides superior orbital overlap (if planar) for Charge Transfer (CT).[1] Styrylpyridazines often exhibit strong Intramolecular Charge Transfer (ICT) from the phenyl donor to the pyridazine acceptor, leading to significant solvatochromism and larger Stokes shifts.

Comparative Data Profile

The following table summarizes the physicochemical distinctions based on standard derivatives (e.g., 3-chloro-6-substituted analogs).

Feature	6-Phenylethynylpyridazine	6-Styrylpyridazine
Linker Hybridization	(Linear, Rigid)	(Bent, Switchable)
Isomerism	None	E / Z (Photo-switchable)
Fluorescence	High Quantum Yield ( ); Sharp vibronic bands	Lower (due to rotation); Broad ICT bands
Stokes Shift	Moderate (20–50 nm)	Large (>80 nm) due to solvent relaxation
Synthesis Route	Sonogashira Coupling	Knoevenagel Condensation or Heck Coupling
Key Application	Rigid antagonists (e.g., MPEP), OLEDs	Fluorescent probes, photoswitches
Stability	High thermal stability; prone to hydration in strong acid	Prone to [2+2] photocycloaddition

Experimental Protocols

Protocol A: Synthesis of 6-Phenylethynylpyridazine (Sonogashira)

Mechanism: Pd(0)-catalyzed cross-coupling.[1] Critical Control: Anaerobic conditions are mandatory to prevent Glaser coupling (homocoupling of the alkyne).[1]

• Reagents:

  • 3-Chloro-6-methylpyridazine (or relevant 6-halo precursor).[1]

  • Phenylacetylene (1.2 equiv).[1]

  • Catalyst:

    (3 mol%) and CuI (2 mol%).[1]

  • Base/Solvent:

    / THF (1:3 ratio).[1]

• Procedure:

  • Degas: Sparge the solvent/base mixture with Argon for 20 mins. Why: Oxygen promotes Cu-catalyzed homocoupling of phenylacetylene to diphenyldiacetylene.[1]

  • Addition: Add halide, catalyst, and co-catalyst under positive Argon pressure.[1] Add phenylacetylene last.[1]

  • Reaction: Heat to 60°C for 4–12 hours. Monitor by TLC (alkyne product is usually highly fluorescent blue/purple under UV).[1]

  • Workup: Filter off ammonium salts. Concentrate. Purify via silica column (Hexane/EtOAc).

Protocol B: Synthesis of 6-Styrylpyridazine (Knoevenagel)

Mechanism: Base-catalyzed condensation of an activated methyl group with an aldehyde.[1] Critical Control: The methyl group at C-6 of pyridazine is acidic due to the electron-withdrawing nitrogens, but water removal is essential to drive equilibrium.[1]

• Reagents:

  • 3-Chloro-6-methylpyridazine.[1]

  • Benzaldehyde (1.1 equiv).[1]

  • Base: Sodium methoxide (NaOMe) or Piperidine.[1]

  • Solvent: Methanol (for NaOMe) or DMF (for Piperidine).[1]

• Procedure:

  • Activation: Dissolve pyridazine in solvent. Add base.[1][2][3] Stir for 15 mins to generate the carbanion.

  • Condensation: Add benzaldehyde dropwise.[1]

  • Reflux: Heat to reflux (65°C for MeOH, 100°C for DMF).

  • Equilibrium Shift: If conversion is low, use a Dean-Stark trap (with toluene) or molecular sieves to remove water.[1]

  • Isolation: Pour into ice water. The E-styryl product usually precipitates as a solid due to low aqueous solubility and planar stacking.[1]

Visualizing the Divergence

The following diagram illustrates the synthetic divergence and the resulting structural consequences.

Caption: Synthetic divergence of pyridazine scaffolds leading to distinct steric and electronic profiles.[1]

References

• Crystal Structure & Geometry

  • Daoui, A. et al. (2021).[1] Crystal structure and Hirshfeld surface analysis of 4-(2,6-dichlorobenzyl)-6-[(E)-2-phenylethenyl]pyridazin-3(2H)-one. National Institutes of Health (PMC).[1] Link

  • Describes the non-planar nature of styryl derivatives where the phenyl ring twists rel

• Photophysical Properties

  • Orte, A. et al. (2016).[1] Effect of the substitution position on the spectroscopic and photophysical properties of BODIPY dyes with a phenyl, styryl or phenylethynyl group. RSC Advances. Link

  • Establishes the comparative impact of alkyne vs. alkene linkers on band broadening and Stokes shifts.

• Synthesis (Sonogashira)

  • Chinchilla, R., & Nájera, C. (2007).[1] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. Link[1]

  • Authoritative review on the mechanism and conditions for coupling terminal alkynes with heteroaryl halides.

• Synthesis (Knoevenagel/Styryl)

  • Al-Tel, T. H. et al. (2010).[1] Design and synthesis of novel styryl-based pyridazine scaffolds as potent inhibitors of inflammatory mediators. European Journal of Medicinal Chemistry. Link

  • Provides specific condensation protocols for methylpyridazines and biological activity d

• Pharmacology (MPEP/Phenylethynyl)

  • Gasparini, F. et al. (1999).[1] 2-Methyl-6-(phenylethynyl)-pyridine (MPEP), a potent, selective and systemically active mGlu5 receptor antagonist.[1] Neuropharmacology. Link

  • Seminal paper on the phenylethynyl-pyridine scaffold, the direct isostere of the pyridazine discussed.[1]

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]

A Comparative Guide to HPLC and Alternative Methodologies for the Analysis of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyridazine scaffold is a cornerstone for the development of novel therapeutic agents, exhibiting a wide array of biological activities.[1] The synthesis and purification of derivatives such as Methyl 6-(phenylethynyl)pyridazine-3-carboxylate, a compound of interest in drug discovery programs, necessitates robust analytical methodologies to ensure purity, quality, and consistency. High-Performance Liquid Chromatography (HPLC) stands as the principal technique for the separation and quantification of such compounds.

This guide provides a comprehensive comparison of potential HPLC methods for the analysis of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate, alongside an evaluation of alternative analytical techniques. As a Senior Application Scientist, the following content is curated to provide not just procedural steps, but also the underlying scientific rationale to empower researchers in their analytical method development.

Understanding the Analyte: Physicochemical Properties and Chromatographic Behavior

Methyl 6-(phenylethynyl)pyridazine-3-carboxylate possesses a unique molecular architecture, combining a polar pyridazine-3-carboxylate moiety with a non-polar phenylethynyl group. The pyridazine ring, with its two adjacent nitrogen atoms, imparts a degree of polarity and potential for hydrogen bonding.[1] Conversely, the phenylethynyl substituent introduces significant hydrophobicity. This amphiphilic nature suggests that both reversed-phase and normal-phase chromatography could be viable for its separation, with the choice depending on the specific analytical challenge, such as the nature of potential impurities.

The extended chromophore arising from the conjugation of the phenyl ring, the ethynyl bridge, and the pyridazine system is expected to exhibit strong UV absorbance, making UV detection a suitable and sensitive method. The absorption maxima for similar phenylethynyl-aromatic systems are often observed in the range of 250-450 nm.[2][3]

Comparative Analysis of Proposed HPLC Methods

Given the absence of a standardized, published HPLC method for this specific analyte, we propose and compare two robust starting points for method development: a Reversed-Phase (RP-HPLC) and a Normal-Phase (NP-HPLC) approach.

Parameter	Method A: Reversed-Phase HPLC (RP-HPLC)	Method B: Normal-Phase HPLC (NP-HPLC)
Principle	Separation based on hydrophobic interactions. The analyte is retained on a non-polar stationary phase and eluted with a polar mobile phase.	Separation based on polarity. The analyte is retained on a polar stationary phase and eluted with a non-polar mobile phase.
Stationary Phase	C18 (Octadecylsilane), 5 µm, 4.6 x 150 mm	Silica or Cyano (CN), 5 µm, 4.6 x 250 mm
Mobile Phase	Acetonitrile/Water or Methanol/Water gradient	Hexane/Ethyl Acetate or Hexane/Isopropanol gradient
Expected Elution Order	Less polar impurities elute later.	More polar impurities elute later.
Estimated Retention Time	5 - 15 minutes (gradient dependent)	5 - 15 minutes (gradient dependent)
Advantages	Robust, reproducible, wide applicability, compatible with mass spectrometry with appropriate mobile phase additives.	Excellent for separating polar isomers and impurities that are structurally similar to the main compound.
Disadvantages	May have limited selectivity for very similar, less polar compounds.	Sensitive to water content in the mobile phase, which can affect reproducibility. Solvents are more hazardous and costly.

Method A: Reversed-Phase HPLC (RP-HPLC) - The Workhorse Approach

RP-HPLC is the most common and versatile mode of liquid chromatography, and for good reason. The use of a non-polar stationary phase, typically C18, provides excellent retention for the hydrophobic phenylethynyl portion of the molecule.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 column is the logical first choice due to its strong hydrophobic interactions with the phenylethynyl group. This will likely provide good retention and allow for effective separation from more polar starting materials or by-products.

• Mobile Phase: A gradient elution with acetonitrile and water is proposed. Acetonitrile is a common organic modifier that provides good peak shape for many nitrogen-containing heterocycles. The gradient allows for the elution of a wider range of impurities with varying polarities in a reasonable timeframe. The addition of a small amount of an acid, such as 0.1% formic acid, to the mobile phase is recommended to protonate the nitrogen atoms on the pyridazine ring, leading to more consistent interactions with the stationary phase and improved peak symmetry.

Experimental Protocol: RP-HPLC

• Instrumentation: HPLC system equipped with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV detector.

• Chromatographic Conditions:

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus C18, Waters SunFire C18), 5 µm, 4.6 x 150 mm.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 50% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 280 nm (or a wavelength determined by UV-Vis spectral analysis of the compound).

  • Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (50:50 Water:Acetonitrile with 0.1% Formic Acid) to a concentration of approximately 0.1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

dot

Caption: Workflow for RP-HPLC analysis.

Method B: Normal-Phase HPLC (NP-HPLC) - For Alternative Selectivity

NP-HPLC offers a complementary separation mechanism to RP-HPLC, primarily based on polar interactions. This can be particularly advantageous for separating isomers or impurities with minor differences in their polar functional groups.

Causality Behind Experimental Choices:

• Stationary Phase: A silica or cyano-bonded phase is recommended. Silica provides strong polar interactions, particularly with the nitrogen atoms and the ester group of the analyte. A cyano phase offers a less polar alternative with different selectivity.

• Mobile Phase: A mixture of a non-polar solvent like hexane and a more polar modifier such as ethyl acetate or isopropanol is used. The ratio of these solvents is adjusted to control the elution strength. A gradient from a weaker to a stronger mobile phase can be employed to elute compounds with a range of polarities.

Experimental Protocol: NP-HPLC

• Instrumentation: HPLC system with a gradient pump, autosampler, column thermostat, and a UV detector.

• Chromatographic Conditions:

  • Column: Silica or Cyano (e.g., Waters Spherisorb S5 CN, Phenomenex Luna 5 µm CN), 5 µm, 4.6 x 250 mm.

  • Mobile Phase A: Hexane.

  • Mobile Phase B: Ethyl Acetate.

  • Gradient: 10% B to 50% B over 12 minutes.

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 35 °C.

  • Detection: UV at 280 nm.

  • Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (90:10 Hexane:Ethyl Acetate) to a concentration of approximately 0.1 mg/mL. Ensure the sample is fully dissolved, as solubility in non-polar solvents may be limited. Filter through a 0.45 µm PTFE syringe filter before injection.

dot

Caption: Workflow for NP-HPLC analysis.

Comparison with Alternative Analytical Techniques

While HPLC is the predominant technique, other methods offer unique advantages for the analysis of N-heterocyclic compounds.

Technique	Principle	Advantages	Disadvantages
Supercritical Fluid Chromatography (SFC)	Separation using a supercritical fluid (typically CO2) as the mobile phase.[4][5]	Faster separations, reduced organic solvent consumption ("greener" method), suitable for both normal and reversed-phase type separations.[6][7]	Higher initial instrument cost, less commonly available than HPLC.
Capillary Electrophoresis (CE)	Separation of ions based on their electrophoretic mobility in an electric field within a capillary.[8]	High separation efficiency and resolution, very small sample and reagent consumption, rapid analysis times.[9][10]	Less robust for routine quantitative analysis compared to HPLC, can be sensitive to matrix effects.

Supercritical Fluid Chromatography (SFC): A Greener Alternative

SFC has emerged as a powerful technique, particularly for chiral separations and for compounds that are amenable to normal-phase chromatography.[6][11] The use of supercritical CO2 as the primary mobile phase significantly reduces the consumption of organic solvents. For Methyl 6-(phenylethynyl)pyridazine-3-carboxylate, SFC could provide rapid and efficient separations, especially if isomeric impurities are a concern.

Capillary Electrophoresis (CE): High-Efficiency Separations

CE offers exceptionally high separation efficiency, making it ideal for resolving complex mixtures and for the analysis of charged species.[8] Given that the pyridazine nitrogen atoms can be protonated, CE could be a powerful tool for purity assessment, particularly for identifying and quantifying charged impurities.

dot

Sources

• 1. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 2. researchgate.net [researchgate.net]
• 3. Contrasting Photochromic and Acidochromic Behaviors of Pyridyl- and Pyrimidylethynylated Mono- and Bis-Benzopyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 5. Supercritical Fluid Chromatography | Buchi.com [buchi.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. shimadzu.com [shimadzu.com]
• 8. Capillary Electrophoresis | PPT [slideshare.net]
• 9. mdpi.com [mdpi.com]
• 10. rroij.com [rroij.com]
• 11. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate

This document provides essential safety and logistical protocols for the handling, use, and disposal of Methyl 6-(phenylethynyl)pyridazine-3-carboxylate (CAS No. 1391765-88-0). As a novel research chemical, comprehensive toxicological data is not yet available.[1] Therefore, this guide is built upon a conservative risk assessment, inferring potential hazards from the compound's constituent functional groups: a pyridazine core, a phenylethynyl group, and a methyl carboxylate ester. The procedures outlined here are designed to minimize exposure and ensure the safety of all laboratory personnel.

Hazard Analysis: An Evidence-Based Assessment

Given the absence of specific data for this compound, we must analyze its structure to anticipate its hazards. This approach, rooted in established chemical principles, forms the basis of our safety protocol.

• Pyridazine Moiety: Pyridazine and its derivatives are nitrogen-containing heterocycles. Analogous compounds are often classified as harmful if swallowed, and can cause skin, eye, and respiratory irritation.[2][3] For example, 6-Methylpyridazine-3-carboxylic acid is designated with hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2]

• Phenylethynyl Group: Compounds containing the phenylethynyl group can also act as skin and eye irritants.[4]

• Solid, Particulate Nature: As a solid, the compound poses a risk of aerosolization, leading to potential inhalation. Fine powders can be easily dispersed in the air during handling, such as weighing or transferring.

Based on this analysis, it is prudent to treat Methyl 6-(phenylethynyl)pyridazine-3-carboxylate as, at a minimum, harmful if swallowed or inhaled, and an irritant to the skin, eyes, and respiratory system. All handling procedures must reflect these potential hazards.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable.[5] The minimum required PPE must be worn at all times when handling the compound.[6][7] Specific tasks may require enhanced protection.

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport (Closed Container)	Safety Glasses with Side Shields	N/A	Lab Coat, Long Pants, Closed-Toe Shoes	Not Required
Weighing & Solid Transfers (in Fume Hood)	Safety Goggles	Nitrile Gloves	Lab Coat, Long Pants, Closed-Toe Shoes	Not Required (if in hood)
Solution Preparation & Reaction Setup	Safety Goggles	Nitrile Gloves	Lab Coat, Long Pants, Closed-Toe Shoes	Not Required (if in hood)
Work-up & Purification (Splash Hazard)	Safety Goggles & Face Shield	Nitrile Gloves (consider double-gloving)	Lab Coat, Long Pants, Closed-Toe Shoes	Not Required (if in hood)
Large Spill Cleanup (>1g)	Safety Goggles & Face Shield	Heavy-Duty Nitrile or Butyl Rubber Gloves	Chemical-Resistant Apron over Lab Coat	NIOSH-approved Respirator (e.g., N95)

Rationale for PPE Selection:

• Eye Protection : Safety glasses are the absolute minimum for any lab work.[6] Goggles are mandated for tasks with a splash risk, as they form a protective seal around the eyes.[7] A face shield should be used in conjunction with goggles when handling larger volumes or during procedures with a high potential for splashing.[6]

• Hand Protection : Disposable nitrile gloves provide good resistance to incidental chemical contact.[6][8] Always inspect gloves for tears or holes before use and remove them without touching the outer surface to avoid skin contamination.[9] For prolonged contact or immersion, more robust gloves may be necessary.

• Body Protection : A buttoned lab coat protects skin and personal clothing from contamination.[10] Full-length pants and closed-toe shoes are required to prevent exposure to spills.[7]

• Respiratory Protection : All handling of the solid compound and its solutions should be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[5][11] A respirator is reserved for emergency situations, such as a large spill outside of a containment device.

Operational Plan: Step-by-Step Handling Protocols

Adherence to disciplined, methodical procedures is the cornerstone of laboratory safety.[12] The following protocols must be followed for all work involving this compound.

3.1. Preparation and Weighing:

• Designate an Area: All handling of the solid compound must occur within a designated area inside a certified chemical fume hood.

• Gather Materials: Before starting, ensure all necessary items (spatulas, weigh paper, vials, solvents, PPE) are inside the fume hood to minimize traffic in and out of the containment area.

• Don PPE: Put on all required PPE as specified in the table above.

• Weighing: Carefully weigh the desired amount of the solid compound. Avoid creating dust by using gentle motions. If transferring from a larger bottle, do not pour the powder directly; use a clean spatula.

• Closure: Immediately and securely cap the stock container and the vessel containing the weighed compound.

• Cleanup: Gently wipe down the balance and surrounding surfaces with a damp paper towel to collect any stray particles. Dispose of the towel as solid chemical waste.

3.2. Solution Preparation and Reaction:

• Solvent Addition: Add solvent to the solid compound slowly to avoid splashing.

• Maintain Containment: Keep the reaction vessel capped or covered to the extent possible throughout the procedure.

• Heating/Cooling: If the reaction requires heating, use a well-controlled system (e.g., a heating mantle with a thermocouple) and ensure the setup is secure. For cooling, use appropriate secondary containment for the bath.

• Monitoring: Monitor the reaction from outside the fume hood sash whenever feasible.

Emergency Response Protocols

Preparedness is critical for mitigating the impact of an accidental exposure or spill.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing any contaminated clothing. Seek medical attention if irritation develops or persists.[2]

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[11] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air.[2] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[13]

• Ingestion : Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with water and have them drink plenty of water. Seek immediate medical attention.

• Small Spill (<1g) :

  • Alert others in the immediate area.

  • Ensure you are wearing appropriate PPE (lab coat, goggles, nitrile gloves).

  • Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent further aerosolization.

  • Carefully sweep the material into a designated waste container.

  • Wipe the area with a damp cloth, and dispose of all cleanup materials as hazardous waste.[14]

• Large Spill (>1g) :

  • Evacuate the immediate area and alert a supervisor.

  • Prevent others from entering the contaminated zone.

  • If safe to do so, increase ventilation to the area.

  • Only personnel trained in hazardous spill response should perform the cleanup, using enhanced PPE including respiratory protection.

Disposal Plan: Cradle-to-Grave Responsibility

All materials contaminated with Methyl 6-(phenylethynyl)pyridazine-3-carboxylate must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.[2][15]

• Waste Segregation :

  • Solid Waste : Place used weigh paper, contaminated gloves, absorbent pads, and recovered spill material into a clearly labeled, sealed container for "Solid Hazardous Waste."[16]

  • Liquid Waste : Reaction mixtures and waste solvents should be collected in a compatible, sealed, and properly labeled container. Do not mix incompatible waste streams.[17] For example, halogenated and non-halogenated solvents should be kept separate.[16]

• Container Management :

  • Labeling : All waste containers must be clearly labeled with "Hazardous Waste" and a full list of their contents.[16][18] Do not use chemical formulas or abbreviations.

  • Storage : Store waste containers in a designated, well-ventilated secondary containment area, away from ignition sources.[16][19]

  • Empty Containers : An "empty" container that held the compound must be triple-rinsed with a suitable solvent.[15] The rinseate must be collected and disposed of as liquid hazardous waste. After rinsing, the container can be disposed of in the appropriate glass or plastic recycling bin after defacing the label.[17]

Workflow for Safe Chemical Handling

The following diagram illustrates the decision-making process for safely handling a research chemical like Methyl 6-(phenylethynyl)pyridazine-3-carboxylate.

Safe Handling Decision Workflow

References

• Laboratory Safety Guidance. (2011). Occupational Safety and Health Administration (OSHA). Available at: [Link]

• Safety and Perceptions of Risk in the Handling of Laboratory Chemicals in a Biological Research Community. (2023, January 24). ACS Publications. Available at: [Link]

• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety. Available at: [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury. Available at: [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. Available at: [Link]

• Chemical Storage in Research Labs: Safety & Compliance. Apollo Scientific. Available at: [Link]

• SAFETY DATA SHEET - Pyridazine. (2024, February 12). Fisher Scientific. Available at: [Link]

• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. (2009, July 30). Lab Manager. Available at: [Link]

• Handling Pyridine: Best Practices and Precautions. (2024, March 12). Post Apple Scientific. Available at: [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Available at: [Link]

• Chemical Safety in Research and Teaching. New Mexico State University. Available at: [Link]

• Laboratory Waste Disposal Guide. (2024, March 19). Business Waste. Available at: [Link]

• Material Safety Data Sheet - 1-Chloro-9,10-bis(phenylethynyl)anthracene. (2005, October 3). Cole-Parmer. Available at: [Link]

• Methyl 6-chloropyridazine-3-carboxylate. PubChem. Available at: [Link]

• Working with Chemicals. Prudent Practices in the Laboratory. NCBI Bookshelf. Available at: [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. Available at: [Link]

• KEY ELEMENTS OF A OSHA COMPLIANT LABORATORY SAFETY MANAGEMENT PROGRAM. Available at: [Link]

• Pyridine - SAFETY DATA SHEET. (2024, November 26). PENTA. Available at: [Link]

• OSHA Laboratory Standard. Prudent Practices in the Laboratory. NCBI Bookshelf. Available at: [Link]

• Chemicals and Hazardous Materials. Harvard Environmental Health and Safety. Available at: [Link]

• PROCEDURES FOR LABORATORY CHEMICAL WASTE DISPOSAL. JNCASR. Available at: [Link]

• OSHA Lab Safety Equipment: Requirements & Compliance Guide. (2025, November 13). Available at: [Link]

• Standard Operating Procedure for Personal Protective Equipment for CL2 Laboratories. (2022, August 15). Nipissing University. Available at: [Link]

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